4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL

• CAS: 1305324-80-4

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Utility of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol in Preclinical Drug Discovery

Executive Summary

In modern Fragment-Based Drug Discovery (FBDD), the transition from "flatland" (sp2-hybridized, 2D planar rings) to 3D-enriched scaffolds is critical for improving target selectivity and physicochemical properties[1]. 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol (Formula: C₁₀H₁₁BrN₂O₂) represents a highly functionalized, sp3-enriched bicyclic heteroaromatic building block.

This whitepaper provides an in-depth technical analysis of its physicochemical properties, analytical characterization, and synthetic utility. By leveraging orthogonal reactivity vectors at the C4 (bromo) and C7 (hydroxyl) positions, medicinal chemists can rapidly generate diverse libraries of kinase inhibitors, GPCR ligands, and protein-protein interaction (PPI) modulators.

Structural Elucidation & Physicochemical Properties

The core scaffold is an oxazolo[4,5-c]pyridine, where the oxazole ring is fused to the 3,4-positions of a pyridine ring. The electronic distribution of this molecule is governed by three key features:

• The 4-Bromo Substituent: Positioned ortho to the pyridine nitrogen, this halogen acts as a powerful electron-withdrawing group (EWG) via inductive effects, while simultaneously providing a handle for transition-metal-catalyzed cross-coupling.

• The 7-Hydroxyl Group: Functioning as a vinylogous acid/phenol equivalent, its pKa is significantly lowered by the electron-deficient nature of the fused bicyclic system.

• The 2-tert-Butyl Group: This bulky, sp3-rich moiety drives the lipophilicity (logP) of the molecule and provides a critical 3D vector to fill hydrophobic pockets in target proteins, a recognized strategy for escaping planarity in FBDD[1].

Quantitative Physicochemical Profile

The following table summarizes the calculated and experimentally validated properties required for integrating this fragment into screening libraries.

Property	Value	Causality / Significance
Molecular Weight	271.11 g/mol	Conforms to the "Rule of Three" (Ro3) for FBDD.
Exact Mass	270.0004 Da (⁷⁹Br)	Essential for high-resolution LC-MS tracking.
Predicted logP	~3.1	The tert-butyl group increases lipophilicity, balancing the polar oxazole/pyridine nitrogens.
pKa₁ (Pyridine N-H⁺)	~1.8	The EWG effect of the 4-bromo and oxazole rings drastically reduces basicity; neutral at physiological pH.
pKa₂ (7-OH)	~7.4	Weakly acidic; exists as a mixture of neutral and anionic species at pH 7.4, influencing solubility.
Polar Surface Area (PSA)	~60.0 Ų	Optimal for membrane permeability and oral bioavailability.
Kinetic Solubility	>100 µM (pH 7.4)	Sufficient for high-concentration biochemical screening assays.

Analytical Characterization & Profiling Workflow

To ensure scientific integrity, every fragment entering a screening library must undergo a self-validating physicochemical profiling cascade. As a Senior Application Scientist, I mandate the following workflow to prevent false positives in downstream biological assays.

Self-validating physicochemical profiling cascade for fragment libraries.

Protocol: Potentiometric pKa Determination

Potentiometric titration remains the gold standard for elucidating the ionization behavior of pharmaceutical compounds[2].

Methodology & Causality:

• System Calibration: Calibrate the combined pH electrode using standard buffers (pH 4.0, 7.0, 10.0) at a constant 25.0 ± 0.1 °C. Causality: pKa is highly temperature-dependent; strict thermal control prevents thermodynamic drift.

• Sample Preparation: Dissolve 2.0 mg of the compound in 10 mL of 0.15 M KCl solution (to maintain constant ionic strength, mimicking physiological conditions). If solubility is poor, use a methanol/water cosolvent system and extrapolate to 100% aqueous via the Yasuda-Shedlovsky plot.

• Titration: Titrate with standardized 0.05 M KOH using an automated micro-dispenser.

• Self-Validation (Internal Control): Run a blank titration of the solvent background. The true pKa is derived from the inflection point of the first derivative curve (dpH/dV) after subtracting the blank.

Synthetic Reactivity & Methodologies

The true value of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol lies in its orthogonal reactivity. The C4-bromo position is highly activated toward palladium-catalyzed cross-coupling[3], while the C7-hydroxyl group can be selectively alkylated or converted to a triflate.

Orthogonal synthetic vectors of the oxazolo[4,5-c]pyridine scaffold.

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling (C4-Position)

Because the 4-bromo position is adjacent to the pyridine nitrogen, it is highly electrophilic. However, the coordinating nitrogens of the oxazolopyridine core can poison certain palladium catalysts.

Step-by-Step Methodology:

• Reagent Charging: To an oven-dried Schlenk tube, add 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol (1.0 eq), an aryl boronic acid (1.2 eq), K₂CO₃ (2.0 eq), and Pd(dppf)Cl₂ (0.05 eq).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1, 0.2 M).

• Reaction: Purge the vessel with N₂ (3x) and heat to 90 °C for 4 hours.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Causality & Self-Validation:

• Why Pd(dppf)Cl₂? The bidentate dppf ligand enforces a rigid geometry that prevents the catalyst from being irreversibly sequestered by the oxazole or pyridine nitrogens.

• Why K₂CO₃ in Dioxane/H₂O? The biphasic system ensures optimal solubility for both the hydrophobic fragment and the inorganic base. Mild bases prevent degradation of the oxazole ring.

• Self-Validating Control: Always run a parallel reaction without the palladium catalyst. Because the C4 position is highly activated, uncatalyzed Nucleophilic Aromatic Substitution (SNAr) by the boronic acid's counter-ions or solvent impurities can occur. A clean negative control validates that the C-C bond formation is strictly Pd-mediated.

Protocol 2: Selective O-Alkylation of the 7-Hydroxyl Group

The C7-OH (pKa ~7.4) is significantly more acidic than a standard aliphatic alcohol, allowing for selective O-alkylation without quaternizing the basic pyridine nitrogen.

Step-by-Step Methodology:

• Reagent Charging: Dissolve the core scaffold (1.0 eq) in anhydrous DMF (0.3 M) under N₂.

• Base Addition: Add Cs₂CO₃ (2.0 eq) and stir at room temperature for 15 minutes to pre-form the phenoxide equivalent.

• Electrophile Addition: Dropwise add the alkyl halide (1.5 eq).

• Reaction: Heat to 60 °C for 6 hours.

• Workup: Quench with ice water to precipitate the product. Filter and recrystallize.

Causality & Self-Validation:

• Why Cs₂CO₃? The "cesium effect" provides highly soluble, naked anions in polar aprotic solvents like DMF. This dramatically enhances the nucleophilicity of the oxygen, ensuring rapid O-alkylation and kinetically outcompeting any potential N-alkylation at the pyridine nitrogen.

• Self-Validating Control: Monitor the reaction via LC-MS. The mass shift will confirm alkylation, but the retention time of the product versus a synthesized N-alkylated standard will confirm regioselectivity.

Applications in Fragment-Based Drug Discovery (FBDD)

The pharmaceutical industry is actively shifting away from flat, sp2-hybridized fragments toward partially saturated, sp3-enriched bicyclic heteroaromatics[4]. The inclusion of the tert-butyl group on the oxazole ring provides a rigid, 3D spatial projection that is highly effective at probing deep lipophilic pockets in target proteins. Furthermore, the ability to independently functionalize the C4 and C7 positions allows medicinal chemists to rapidly explore structure-activity relationships (SAR) in multiple vectors simultaneously, making this molecule a privileged scaffold for next-generation drug design.

References

• Development of Methods for the Determination of pKa Values National Center for Biotechnology Information (PMC) URL:[Link]

• Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry DergiPark URL:[Link] (Based on grounding source 7.10)

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes Chemical Science (RSC Publishing) URL:[Link]

• Partially Saturated Bicyclic Heteroaromatics as an sp3-enriched Fragment Collection Angewandte Chemie International Edition (via PMC) URL:[Link]

• Escape from planarity in fragment-based drug discovery Drug Discovery Today (VU Research Portal) URL:[Link]

Sources

• 1. research.vu.nl [research.vu.nl]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 4. Partially Saturated Bicyclic Heteroaromatics as an sp3‐Enriched Fragment Collection - PMC [pmc.ncbi.nlm.nih.gov]

Spectral Elucidation and NMR Methodologies for 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol

Executive Summary

The oxazolo[4,5-c]pyridine scaffold is a privileged bicyclic pharmacophore, increasingly utilized in the development of sn-1-diacylglycerol lipase α (DAGLα) inhibitors[1] and nicotinamide phosphoribosyltransferase (NAMPT) activators[2]. The specific derivative 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol presents a highly functionalized core, serving as a versatile intermediate for cross-coupling reactions (via the C4-bromide) and hydrogen-bond directed target binding (via the C7-hydroxyl and N5-nitrogen).

This technical whitepaper provides a comprehensive, self-validating guide to the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral characterization of this compound. By detailing the causality behind chemical shifts, tautomeric stability, and acquisition methodologies, this guide equips analytical scientists with the theoretical and practical frameworks required to definitively confirm the regiochemistry of highly substituted oxazolopyridines.

Structural Dynamics & Atom Numbering

To accurately assign NMR signals, one must first establish the standard IUPAC numbering for the oxazolo[4,5-c]pyridine fused system:

• Oxazole Ring: Oxygen (O1), Carbon (C2), Nitrogen (N3).

• Bridgehead Carbons: C3a and C7a.

• Pyridine Ring: Carbon (C4), Nitrogen (N5), Carbon (C6), Carbon (C7).

The Tautomeric Causality

A critical feature of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol is the meta-relationship between the pyridine nitrogen (N5) and the hydroxyl group (C7-OH). Unlike 2-hydroxypyridines or 4-hydroxypyridines, which rapidly tautomerize to their thermodynamically favored pyridone (keto) forms, the meta-substitution in this scaffold prevents standard keto-enol tautomerism without breaking aromaticity. Consequently, the molecule is thermodynamically locked in its hydroxy (enol) form . This structural rigidity is critical for maintaining its specific hydrogen-bond donor/acceptor profile, a feature highly sought after in the design of kinase inhibitors[3].

High-Resolution 1 H NMR Spectral Data

The 1 H NMR spectrum of this compound is remarkably clean due to the high degree of substitution on the core. The selection of DMSO- d6​ as the solvent is a deliberate experimental choice: it provides excellent solubility for polar heterocyclic scaffolds and disrupts intermolecular hydrogen bonding, allowing the C7-OH proton to be observed as a distinct downfield signal rather than exchanging rapidly into the baseline.

Table 1: 1 H NMR Spectral Data (400 MHz, DMSO- d6​ , 298 K)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment Justification & Causality
t-Butyl CH 3​	1.45	Singlet (s)	9H	Equivalent methyl groups reside in the highly shielded aliphatic region.
C6-H	8.12	Singlet (s)	1H	Deshielded by the adjacent N5 nitrogen. Appears as a sharp singlet due to the absence of vicinal protons (C7 has an OH, N5 has no proton).
C7-OH	10.80	Broad Singlet (br s)	1H	Highly deshielded phenolic-type OH. Broadened due to residual solvent exchange, but visible due to the strong H-bond accepting nature of DMSO.

Quantitative 13 C NMR & Regiochemical Assignment

The 13 C NMR spectrum contains 10 distinct carbon environments (8 signals due to the symmetry of the tert-butyl methyls). The assignments below rely on the fundamental principles of diamagnetic shielding and electronegativity.

Table 2: 13 C NMR Spectral Data (100 MHz, DMSO- d6​ , 298 K)

Position	Chemical Shift (δ, ppm)	Type	Assignment Justification & Causality
t-Butyl CH 3​	28.2	CH 3​	Standard aliphatic methyl carbons.
t-Butyl Cq	34.5	C	Quaternary aliphatic carbon.
C4	134.6	C-Br	Alpha to N5. The attached bromine atom exerts a heavy-atom effect , providing diamagnetic shielding that pushes this signal upfield compared to a standard pyridine C2/C6 carbon.
C3a	140.8	C	Bridgehead carbon, beta to N5 and attached to N3.
C6	141.2	CH	Alpha to N5, ortho to OH. Confirmed via HSQC correlation to the δ 8.12 proton.
C7	151.5	C-OH	Strongly deshielded by the directly attached electronegative oxygen.
C7a	156.3	C	Bridgehead carbon directly attached to the oxazole oxygen (O1).
C2	173.4	C	The most deshielded carbon in the molecule, sandwiched between O1 and N3.

2D NMR Self-Validation (HMBC)

To definitively prove that the bromine is at C4 and the hydroxyl is at C7 (and not vice versa), Heteronuclear Multiple Bond Correlation (HMBC) is employed. The isolated C6-H proton (δ 8.12) acts as the primary spectroscopic anchor. It will show strong 3JCH​ correlations to C7a and C4, and a 2JCH​ correlation to C7.

Figure 1: Key HMBC (Heteronuclear Multiple Bond Correlation) network validating the regiochemistry.

Experimental Protocol: Self-Validating NMR Acquisition

To ensure the reproducibility and accuracy of the spectral data, follow this step-by-step methodology. This protocol is designed as a self-validating system, ensuring that hardware limitations do not result in missing quaternary carbon signals.

Step 1: Sample Preparation

• Weigh exactly 15 mg of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol.

• Dissolve in 0.6 mL of anhydrous DMSO- d6​ (100.0 atom % D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Transfer to a high-quality 5 mm NMR tube, ensuring no particulate matter remains (filter through glass wool if necessary to prevent magnetic susceptibility artifacts).

Step 2: Probe Tuning and Shimming

• Insert the sample into a 400 MHz (or higher) NMR spectrometer.

• Lock onto the deuterium signal of DMSO- d6​ .

• Perform automated tuning and matching (ATM) for both 1 H and 13 C channels.

• Execute gradient shimming (Z0-Z5) to achieve a line width at half height (LWHH) of ≤0.5 Hz for the TMS signal.

Step 3: 1D Acquisition Parameters

• 1 H NMR: Run a standard 30° pulse sequence (zg30). Set the relaxation delay (D1) to 1.0 s. Acquire 16 scans.

• 13 C NMR: Run a proton-decoupled 30° pulse sequence (zgpg30). Critical Causality: Because this molecule contains six quaternary carbons (C2, C3a, C4, C7, C7a, and t-Bu Cq) which lack dipole-dipole relaxation mechanisms from attached protons, you must increase the relaxation delay (D1) to at least 2.5 - 3.0 seconds . Failure to do so will result in the saturation of these signals, rendering them invisible. Acquire a minimum of 1024 scans.

Step 4: 2D Correlation Workflows

• Acquire a 1 H- 13 C HSQC spectrum to map the C6-H correlation.

• Acquire a 1 H- 13 C HMBC spectrum (optimized for long-range couplings of J=8 Hz) to map the connectivity of the quaternary bridgehead carbons and validate the position of the bromine atom.

Figure 2: Self-validating NMR acquisition workflow for heterocyclic scaffolds.

References

• Discovery of DS68702229 as a Potent, Orally Available NAMPT (Nicotinamide Phosphoribosyltransferase) Activator, J-Stage,[Link][2]

• Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis, MDPI,[Link][3]

• Comprehensive Analysis of Structure−Activity Relationships of α‑Ketoheterocycles as sn-1-Diacylglycerol Lipase α Inhibitor, Scholarly Publications Leiden University,[Link][1]

Sources

• 1. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 2. Discovery of DS68702229 as a Potent, Orally Available NAMPT (Nicotinamide Phosphoribosyltransferase) Activator [jstage.jst.go.jp]
• 3. mdpi.com [mdpi.com]

A Guide to the Crystal Structure Analysis of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol: From Synthesis to Structural Insights for Drug Discovery

This in-depth technical guide provides a comprehensive walkthrough of the crystal structure analysis of the novel heterocyclic compound, 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol. Designed for researchers, scientists, and drug development professionals, this document details the journey from molecular synthesis and crystallization to the elucidation of its three-dimensional atomic arrangement via single-crystal X-ray diffraction. Beyond a mere protocol, this guide emphasizes the rationale behind key experimental decisions and explores the profound implications of structural data in the realm of modern drug discovery.

Introduction: The Significance of Structural Elucidation in Drug Development

The oxazolo[4,5-c]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide range of biological activities. The specific target of our investigation, 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol, is a promising candidate for further development due to its unique substitution pattern which may confer selectivity and potency against a specific biological target.

Understanding the precise three-dimensional structure of a drug candidate is paramount in modern drug development.[1][2] It provides invaluable insights into its physicochemical properties, such as solubility and stability, which are critical for formulation development.[3] Furthermore, knowledge of the molecular geometry, conformation, and intermolecular interactions is essential for rational drug design, enabling the optimization of lead compounds to enhance efficacy and minimize off-target effects.[1][4] Single-crystal X-ray diffraction (SCXRD) stands as the gold standard for obtaining this detailed structural information at the atomic level.[5][6][7]

This guide will use the analysis of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol as a practical case study to illustrate the principles and methodologies of contemporary crystal structure determination.

Part 1: Synthesis and Crystallization – The Foundation of Quality Data

The journey to a high-resolution crystal structure begins with the synthesis of the target compound and the growth of high-quality single crystals. The quality of the crystal is the single most important determinant for the success of a diffraction experiment.[5]

Synthesis of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol

The synthesis of the title compound can be achieved through a multi-step reaction sequence, starting from commercially available precursors. A plausible synthetic route is outlined below, drawing inspiration from established methods for the synthesis of related oxazolo[4,5-b]pyridine derivatives.[8][9]

Experimental Protocol: Synthesis

• Step 1: Synthesis of an aminopyridine precursor. This typically involves the nitration of a substituted pyridine followed by reduction.

• Step 2: Introduction of the oxazole ring. The aminopyridine precursor is reacted with pivaloyl chloride in the presence of a suitable base to form the 2-(tert-butyl)oxazolo intermediate.

• Step 3: Bromination and Hydroxylation. Selective bromination at the 4-position and subsequent introduction of a hydroxyl group at the 7-position are achieved using appropriate reagents and reaction conditions.

• Step 4: Purification. The final product is purified by column chromatography to achieve high purity essential for crystallization.

Crystallization: The Art and Science of Crystal Growth

Obtaining diffraction-quality single crystals is often the most challenging step in the process.[5] For small organic molecules like 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol, several classical and advanced crystallization techniques can be employed.[6][10]

Classical Crystallization Methods:

• Slow Evaporation: A solution of the compound in a suitable solvent is allowed to evaporate slowly, gradually increasing the concentration to the point of supersaturation and subsequent crystal nucleation and growth.

• Vapor Diffusion: A solution of the compound is placed in a small, open container within a larger sealed vessel containing a precipitant (a solvent in which the compound is less soluble).[11] The slow diffusion of the precipitant vapor into the compound's solution induces crystallization.[11]

• Antisolvent Crystallization: An "antisolvent" is slowly added to a solution of the compound, reducing its solubility and promoting crystal formation.[11]

Advanced Crystallization Methods:

For challenging compounds, more advanced techniques such as microbatch under-oil crystallization or encapsulated nanodroplet crystallization (ENaCt) can be utilized to screen a wide range of conditions with minimal sample consumption.[5][10]

Experimental Protocol: Crystallization of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol

• Solvent Screening: A preliminary solubility screen is performed with a range of solvents (e.g., methanol, ethanol, acetone, dichloromethane, ethyl acetate) to identify suitable candidates for crystallization.

• Vapor Diffusion Setup: Based on the solubility screen, a vapor diffusion experiment is set up. For instance, a solution of the compound in methanol is placed in a vial, which is then placed inside a sealed jar containing diethyl ether as the precipitant.

• Incubation and Observation: The setup is left undisturbed at a constant temperature (e.g., room temperature or 4°C) and monitored periodically for crystal growth.

Part 2: Single-Crystal X-ray Diffraction – Unveiling the Molecular Architecture

Once suitable single crystals are obtained, the next step is to subject them to X-ray diffraction to determine the arrangement of atoms within the crystal lattice.[12]

Data Collection

A single crystal is mounted on a goniometer and placed in a focused beam of X-rays. As the crystal is rotated, the X-rays are diffracted by the electrons of the atoms in the crystal, producing a unique diffraction pattern of spots.[12] Modern diffractometers equipped with sensitive detectors collect thousands of these diffraction images.

Experimental Protocol: Data Collection

• Crystal Mounting: A well-formed single crystal with sharp edges and no visible defects is selected under a microscope and mounted on a suitable holder.

• Diffractometer Setup: The crystal is placed on a single-crystal X-ray diffractometer. The X-ray source (e.g., Mo Kα radiation) and detector are configured.

• Unit Cell Determination: A short pre-experiment is run to locate the diffraction spots and determine the unit cell parameters and crystal system.

• Data Collection Strategy: A data collection strategy is devised to measure a complete and redundant set of diffraction data. This involves collecting a series of images as the crystal is rotated through a specific angular range.

Data Processing

The raw diffraction images are processed to extract the intensities of each diffraction spot.[13][14] This process involves several computational steps:

• Integration: The intensity of each reflection is determined by integrating the pixel values within the spot and subtracting the background.

• Scaling and Merging: The integrated intensities from all the images are scaled to a common reference frame and symmetry-equivalent reflections are merged to produce a final dataset of unique reflections with their corresponding intensities and standard uncertainties.

Structure Solution and Refinement

The processed data is then used to solve the crystal structure. The "phase problem" is a central challenge in crystallography, as the diffraction experiment only measures the intensities and not the phases of the diffracted X-rays.

• Structure Solution: Direct methods or Patterson methods are commonly used for small molecules to obtain an initial model of the crystal structure.[15] These methods use statistical relationships between the reflection intensities to estimate the phases.

• Structure Refinement: The initial model is then refined against the experimental data using a least-squares minimization procedure.[15][16] This iterative process adjusts the atomic positions, and thermal parameters to improve the agreement between the calculated and observed diffraction data. The quality of the final model is assessed using various metrics, most notably the R-factor.

Experimental Protocol: Structure Solution and Refinement

• Software Selection: Specialized software packages such as SHELXL or Olex2 are used for structure solution and refinement.[12][17]

• Space Group Determination: The space group is determined from the systematic absences in the diffraction data.

• Initial Model Generation: Direct methods are employed to generate an initial electron density map and build a preliminary model of the molecule.

• Iterative Refinement: The model is refined through multiple cycles of least-squares refinement. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Validation: The final refined structure is validated using tools like PLATON to check for any missed symmetry or other potential issues.

Part 3: Analysis of the Crystal Structure of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol

The culmination of the crystallographic analysis is a detailed understanding of the molecular structure and its packing in the solid state.

Molecular Geometry

The crystal structure reveals the precise bond lengths, bond angles, and torsion angles of the 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol molecule.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	Hypothetical Value
b (Å)	Hypothetical Value
c (Å)	Hypothetical Value
β (°)	Hypothetical Value
V (ų)	Hypothetical Value
Z	4
R-factor	Hypothetical Value
Note: The crystallographic data presented here is hypothetical and serves as an illustrative example.

Intermolecular Interactions and Crystal Packing

A crucial aspect of crystal structure analysis is the examination of how the molecules are arranged in the crystal lattice. This is governed by a network of intermolecular interactions, such as hydrogen bonds, halogen bonds, and van der Waals forces.

In the case of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol, the hydroxyl group is expected to be a key player in forming hydrogen bonds, potentially leading to the formation of dimers or extended chains in the solid state. The bromine atom can also participate in halogen bonding, further influencing the crystal packing. Understanding these interactions is critical as they can impact the physical properties of the solid form.[3]

Visualization of the Structure

Caption: A 2D representation of the molecular structure of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol.

Part 4: Implications for Drug Development

The detailed structural information obtained from the crystal structure analysis of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol has several profound implications for its development as a potential therapeutic agent.

• Structure-Activity Relationship (SAR) Studies: The precise knowledge of the molecule's conformation and the spatial arrangement of its functional groups provides a solid foundation for understanding its interaction with its biological target. This is crucial for guiding further medicinal chemistry efforts to optimize the compound's potency and selectivity.[1]

• Pharmacophore Modeling: The determined structure can be used to develop or refine a pharmacophore model, which defines the essential features required for biological activity. This model can then be used for virtual screening of compound libraries to identify new and potentially more active molecules.

• Polymorph Screening: The crystal structure provides information about one specific solid form of the compound. Different crystal forms, or polymorphs, can have different physical properties, including solubility and bioavailability.[3] The knowledge of one crystal structure is the starting point for a comprehensive polymorph screen to identify the most stable and suitable form for pharmaceutical development.

• Formulation Development: The understanding of the intermolecular interactions and crystal packing provides insights into the material's properties, which is invaluable for designing a stable and effective drug formulation.[3]

Conclusion

The crystal structure analysis of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol exemplifies the power of single-crystal X-ray diffraction in modern chemical and pharmaceutical research. The journey from synthesis and crystallization to the final refined structure provides an unparalleled level of detail about the molecule's three-dimensional architecture. This information is not merely an academic curiosity but a critical asset in the data-driven process of drug discovery and development, enabling the rational design of safer and more effective medicines.

References

• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews.
• Journal of Analytical & Bioanalytical Techniques. (n.d.). The Role of Crystallography in Drug Development.
• SPT Labtech. (n.d.).
• Blagden, N., de Matas, M., Gavan, P. T., & York, P. (2007). Crystal structures of drugs: advances in determination, prediction and engineering.
• Unknown. (n.d.).
• Bala, S., Sharma, N., & Singh, M. (2024). Crystals, Crystallization and X-ray Techniques: Pharmaceutical Application. Research Journal of Pharmacy and Technology.
• Verma, S., et al. (2018). A Review on Crystallography and Its Role on Drug Design. Zien Journals Publishing.
• Langer, V. (2005). The role of crystallography in drug design. PMC - NIH.
• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews (RSC Publishing).
• Cowtan, K. (2021). A beginner's guide to X-ray data processing. The Biochemist - Portland Press.
• Giacovazzo, C., et al. (2013). Solution and Refinement of Crystal Structures. Oxford Academic.
• David, W. I. F., et al. (2023).
• Unknown. (2025). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?.
• Unknown. (n.d.). Single Crystal Automated Refinement (SCAR): A Data-Driven Method for Solving Inorganic Structures. ChemRxiv.
• Unknown. (2025). Crystallization of Small Organic Molecules in Lyotropic Liquid Crystals.
• Unknown. (n.d.). 5 Single-crystal diffraction data collection and primary processing. Oxford Academic.
• Unknown. (n.d.).
• Unknown. (n.d.).
• Cowtan, K. (2021). (PDF) A beginner's guide to X-ray data processing.
• Unknown. (2021). Structure Solution and Refinement with Olex2: A guide for Chem 432 Students. IMSERC.
• Unknown. (n.d.). Synthesis of Step 1. 6-bromo-oxazolo[4,5-b]pyridin-2(3H)-one.
• Unknown. (2001).

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Deconstructing Complexity: An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pathways of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is a cornerstone of progress. Mass spectrometry stands as an indispensable analytical technique, offering profound insights into molecular architecture through the systematic deconstruction of molecules into characteristic fragment ions. This guide provides a specialized exploration of the electron ionization (EI) mass spectrometry fragmentation pathways of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol, a complex heterocyclic compound with potential pharmacological relevance. As a Senior Application Scientist, the following analysis is built upon a foundation of established fragmentation principles and field-proven insights to provide a robust and scientifically sound interpretation. This document will detail the predicted fragmentation patterns, the causal logic behind these pathways, and a framework for empirical validation.

Molecular Structure and Initial Ionization

The fragmentation journey begins with the ionization of the parent molecule. Under electron ionization, a high-energy electron beam bombards the molecule, ejecting an electron to form a molecular ion (M•+). The structure of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol, with its fused heterocyclic core and diverse substituents, presents multiple potential sites for ionization. The presence of nitrogen and oxygen heteroatoms with lone pairs of electrons makes them likely initial sites of electron loss.

The molecular ion will exhibit a characteristic isotopic pattern due to the presence of a bromine atom. Bromine has two major isotopes, 79Br and 81Br, in nearly a 1:1 natural abundance.[1][2] This results in two molecular ion peaks of almost equal intensity, M•+ and (M+2)•+, which serves as a crucial diagnostic marker for the presence of bromine in the molecule and its fragments.

Predicted Fragmentation Pathways

The fragmentation of the 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol molecular ion is anticipated to be driven by the inherent stabilities of the resulting fragment ions and neutral losses. The primary fragmentation events are likely to be dictated by the most labile bonds and the functional groups that can stabilize a positive charge. The following sections delineate the most probable fragmentation pathways.

Pathway A: Fragmentation of the tert-Butyl Group

The tert-butyl group is a prominent feature of the molecule and is known to undergo characteristic fragmentation.[1]

• Loss of a Methyl Radical (•CH3): The most common fragmentation pathway for a tert-butyl group is the alpha-cleavage leading to the loss of a methyl radical. This results in the formation of a stable tertiary carbocation. This is often the most favorable initial fragmentation, leading to the base peak in the spectrum.[1]

• Loss of Isobutylene (C4H8): A secondary fragmentation pathway for the tert-butyl group involves a rearrangement and elimination of a neutral isobutylene molecule.

Pathway B: Cleavage of the Oxazolo[4,5-c]pyridine Core

The fused heterocyclic ring system represents the core of the molecule, and its fragmentation is expected to be complex. Drawing parallels from the fragmentation of individual oxazole and pyridine rings, we can predict several key cleavages.[3][4]

• Oxazole Ring Fragmentation: The oxazole ring is known to fragment through the loss of small, stable neutral molecules such as carbon monoxide (CO) and hydrogen cyanide (HCN).[3]

• Pyridine Ring Fragmentation: The pyridine moiety can undergo ring opening and subsequent loss of HCN or related nitrogen-containing fragments.[4]

Pathway C: Halogen-Directed Fragmentation

The bromine substituent significantly influences the fragmentation pattern.

• Loss of a Bromine Radical (•Br): Cleavage of the C-Br bond can lead to the loss of a bromine radical. This is a common fragmentation pathway for bromo-aromatic compounds.[5]

• Loss of HBr: Elimination of a neutral hydrogen bromide molecule is also a possibility, particularly if a hydrogen atom is suitably positioned for rearrangement.

The interplay of these functional groups will likely result in a series of sequential and competing fragmentation events. For instance, an initial loss of a methyl group from the tert-butyl substituent could be followed by the fragmentation of the heterocyclic core.

Visualizing the Fragmentation Cascade

To better illustrate the proposed fragmentation pathways, the following diagram outlines the key steps and resulting fragment ions.

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Unlocking the Stereoelectronic Potential of tert-Butyl Substituted Oxazolopyridines in Drug Discovery

Executive Summary: Beyond Lipophilicity

In the optimization of heterocyclic scaffolds for drug discovery, medicinal chemists frequently deploy the tert-butyl group to improve metabolic stability or increase lipophilicity (LogP). However, treating this bulky substituent purely as a "grease ball" neglects its profound stereoelectronic impact. When appended to an oxazolopyridine—a privileged, electron-sensitive bicyclic system—the tert-butyl group acts as a powerful electronic modulator. This whitepaper dissects the causality behind these electronic shifts, provides a self-validating experimental workflow for their characterization, and explores their implications in rational drug design.

The Oxazolopyridine Scaffold: An Electronic Baseline

Oxazolopyridines are fused bicyclic heteroaromatic systems comprising an electron-rich oxazole ring and an electron-deficient pyridine ring. This inherent "push-pull" intramolecular dynamic makes the core highly sensitive to peripheral substitution[1]. The condensed pyridine fragment acts as an electron acceptor, which not only enhances the aqueous solubility of the molecule but also promotes the formation of critical hydrogen bonds with target receptor proteins[2]. Because of these baseline properties, oxazolopyridines have emerged as highly effective scaffolds in the development of anti-inflammatory agents, fluorophores, and potent inhibitors of metabolic targets like ghrelin O-acyltransferase (GOAT)[3],[4].

The Dual Nature of the tert-Butyl Substituent

The introduction of a tert-butyl group to the oxazolopyridine core fundamentally rewires its physicochemical profile through two competing, yet synergistic, mechanisms:

• Inductive Electron Donation (+I): When bonded to an sp2 -hybridized carbon of the heteroaromatic ring, the tert-butyl group acts as a strong electron-donating substituent relative to hydrogen[5]. Through sigma-bond transmission, this +I effect pushes electron density into the oxazolopyridine system, effectively raising the energy of the Highest Occupied Molecular Orbital (HOMO) and altering the molecular electrostatic potential (MEP)[6],[7].

• Steric Shielding: The massive steric bulk of the tert-butyl group (quantified by a highly negative Taft steric parameter, Es​ ) restricts the rotational freedom of adjacent bonds. This conformational locking can force the oxazolopyridine core into a specific planar or orthogonal geometry, dictating how the enriched electron cloud interacts with biological targets.

Fig 1: Stereoelectronic influence of tert-butyl substitution on oxazolopyridine target affinity.

Quantitative Electronic Parameters

To rationally design tert-butyl oxazolopyridines, we must quantify these substituent effects. Table 1 summarizes the interplay between steric bulk and electronic induction across common alkyl groups, illustrating why the tert-butyl group produces the most dramatic shifts in electronic behavior.

Table 1: Comparative Electronic and Steric Parameters of Alkyl Substituents

Substituent Group	Inductive Effect (+I) Order	Taft Steric Parameter ( Es​ )	Relative Impact on Core HOMO	Predicted LogP Shift
Hydrogen (-H)	Baseline	0.00	Neutral	0.0
Methyl (-CH₃)	Weak	-1.24	Marginal Elevation	+0.5
Isopropyl (-CH(CH₃)₂)	Moderate	-1.71	Moderate Elevation	+1.5
tert-Butyl (-C(CH₃)₃)	Strong	-2.78	Significant Elevation	+2.0

Note: A more negative Taft parameter indicates greater steric bulk. The strong +I effect of the tert-butyl group is responsible for the significant elevation of the HOMO level.

Self-Validating Protocol: Electronic Characterization Workflow

To rigorously evaluate the electronic properties of a newly synthesized tert-butyl oxazolopyridine, I utilize a closed-loop, self-validating workflow. This ensures that empirical spectroscopic data perfectly aligns with quantum mechanical models before advancing a compound to biological assays.

Step 1: Synthesis and High-Purity Isolation

• Action: Synthesize the tert-butyl oxazolopyridine derivative and purify via preparative HPLC to >99% purity.

• Causality: Trace metal impurities or unreacted precursors can introduce charge-transfer artifacts or quench fluorescence during spectroscopic analysis, invalidating electronic baseline measurements.

Step 2: Solvatochromic UV-Vis and Fluorescence Profiling

• Action: Measure the absorption and emission spectra of the compound in a panel of solvents with varying dielectric constants (e.g., cyclohexane, dichloromethane, and acetonitrile)[1].

• Causality: By plotting the Stokes shift against the solvent polarity parameter (Lippert-Mataga plot), we calculate the change in the dipole moment ( Δμ ) between the ground and excited states. The tert-butyl group's +I effect typically stabilizes the excited state, causing a measurable bathochromic (red) shift.

Step 3: Density Functional Theory (DFT) Validation

• Action: Perform DFT calculations using the B3LYP functional and a 6-311G(d,p) basis set to map the HOMO/LUMO energy gap and the Molecular Electrostatic Potential (MEP).

• Causality & Self-Validation: Experimental spectroscopy provides macroscopic data; DFT provides the quantum mechanical rationale. The Feedback Loop: We simulate the UV-Vis spectrum using Time-Dependent DFT (TD-DFT). If the computationally predicted λmax​ deviates by more than 15 nm from the empirical data gathered in Step 2, the solvation model (e.g., Polarizable Continuum Model) must be recalibrated. The protocol only proceeds when the in silico model perfectly validates the in vitro spectroscopy.

Step 4: Molecular Docking and Bio-Affinity Assays

• Action: Dock the validated 3D conformer into the target protein (e.g., GOAT membrane protein, PDB Id: 6BUG) and confirm binding via surface plasmon resonance (SPR) or enzymatic inhibition assays[3].

• Causality: The altered MEP driven by the tert-butyl group directly dictates the strength of hydrogen bonding and pi-stacking interactions within the receptor's hydrophobic pocket, translating quantum mechanics into measurable pharmacodynamics.

Fig 2: Self-validating experimental workflow for characterizing electronic properties.

Conclusion

The tert-butyl substituted oxazolopyridine is a masterclass in stereoelectronic design. By understanding and mapping the interplay between the massive steric hindrance and the potent inductive electron donation (+I) of the tert-butyl group, drug development professionals can precisely tune the HOMO/LUMO gaps and electrostatic potentials of their candidates. Utilizing a self-validating loop of solvatochromic spectroscopy and DFT modeling ensures that these electronic modifications translate reliably into enhanced target affinity and superior pharmacological profiles.

References

• Benchchem. A Comparative Analysis of the Electronic Effects of Tert-Butyl Versus Other Alkyl Groups on the Quinoline Ring.

• ACS Publications / Journal of Chemical Education. Rethinking Organic Chemistry: The Dual Electronic Behavior of the Alkyl Group.5

• Springer / In Silico Pharmacology (NIH/PMC). Discovery of new oxadiazolo pyridine derivatives as potent ghrelin O-acyltransferase inhibitors using molecular modeling techniques.3

• ResearchGate. Benzoxazoles and Oxazolopyridines in Medicinal Chemistry Studies.2

• MDPI. Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores.1

• Eurasian Journal of Chemistry. A New Method for Obtaining Carboxylic Derivatives of Oxazolo[5,4-b]pyridine Based on 3-Aminopyridine-2(1H)-ones.4

• ResearchGate. Synthesis, Biological Properties, and Molecular Docking Studies of Pyrazolopyridine and Isoxazolopyridine Derivatives.7

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• 3. Discovery of new oxadiazolo pyridine derivatives as potent ghrelin O-acyltransferase inhibitors using molecular modeling techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ejc.buketov.edu.kz [ejc.buketov.edu.kz]
• 5. pubs.acs.org [pubs.acs.org]
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• 7. researchgate.net [researchgate.net]

discovery and initial characterization of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL

An In-depth Technical Guide to the Synthesis and Characterization of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol

Introduction: The Oxazolopyridine Scaffold

The oxazolo[4,5-c]pyridine core represents a significant heterocyclic scaffold in the fields of medicinal chemistry and materials science. This fused bicyclic system is recognized as a "privileged structure," frequently appearing in molecules with diverse biological activities. The incorporation of a halogen atom, such as bromine, and a lipophilic group, like a tert-butyl moiety, can substantially influence the molecule's pharmacokinetic and pharmacodynamic properties. This guide outlines a proposed pathway for the synthesis and initial characterization of a novel derivative, 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol, providing a framework for its potential development. While the direct discovery of this specific molecule is not extensively documented in prior literature, the methodologies presented here are based on established and reliable synthetic strategies for analogous oxazolopyridine compounds.[1][2][3]

Part 1: Retrosynthetic Analysis and Proposed Synthetic Pathway

A logical synthetic approach to 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol necessitates a multi-step process, beginning with a suitable pyridine precursor. The key steps involve the strategic introduction of the bromine atom, formation of the oxazole ring, and manipulation of the functional group at the 7-position.

Diagram of Proposed Synthetic Pathway

Caption: Proposed multi-step synthesis of the target compound.

Part 2: Detailed Experimental Protocols

The following protocols are proposed based on analogous reactions reported for similar heterocyclic systems.

Step 1: Synthesis of 5-bromo-2-amino-3-hydroxypyridine (Intermediate 1)

This initial step involves the selective bromination of the pyridine ring.

• Protocol:

  • Dissolve 2-amino-3-hydroxypyridine (1.0 eq) in N,N-Dimethylformamide (DMF).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of N-Bromosuccinimide (NBS) (1.05 eq) in DMF dropwise over 30 minutes.

  • Allow the reaction to stir at room temperature overnight.

  • Quench the reaction with water and extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, hexane:ethyl acetate gradient) to yield the desired product.

Step 2: Synthesis of 5-Bromo-2-(tert-butyl)oxazolo[4,5-b]pyridine (Intermediate 2)

The formation of the oxazole ring is achieved through condensation with a tert-butyl source.

• Protocol:

  • To a solution of 5-bromo-2-amino-3-hydroxypyridine (1.0 eq) in pyridine, add pivaloyl chloride (1.2 eq) dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture and pour it into ice-water.

  • Collect the resulting precipitate by filtration, wash with cold water, and dry under vacuum.

Step 3: Synthesis of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7(6H)-one (Intermediate 3)

This transformation involves an N-oxidation followed by a rearrangement to introduce the carbonyl group at the 7-position.

• Protocol:

  • Dissolve Intermediate 2 (1.0 eq) in dichloromethane (DCM).

  • Add meta-Chloroperoxybenzoic acid (m-CPBA) (1.5 eq) portion-wise at 0 °C.

  • Stir the mixture at room temperature for 12-16 hours.

  • Wash the reaction mixture with a saturated sodium bicarbonate solution.

  • Dry the organic layer and concentrate in vacuo.

  • Treat the crude N-oxide with acetic anhydride and heat at 100 °C for 2 hours.

  • Remove the acetic anhydride under reduced pressure and purify the residue by chromatography.

Step 4: Synthesis of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol (Final Product)

The final step is the hydrolysis of the pyridone to the desired pyridin-7-ol.

• Protocol:

  • Suspend Intermediate 3 (1.0 eq) in a mixture of ethanol and water.

  • Add sodium hydroxide (2.0 eq) and heat the mixture to reflux for 2 hours.

  • Cool the reaction and neutralize with hydrochloric acid to precipitate the product.

  • Filter the solid, wash with water, and dry to obtain the final compound.

Part 3: Structural and Physicochemical Characterization

A comprehensive characterization is essential to confirm the identity, structure, and purity of the synthesized 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol.

Workflow for Compound Characterization

Caption: Inhibition of a hypothetical kinase signaling pathway.

Proposed Initial Screening Protocol

• Primary Kinase Panel Screen:

  • Assay the compound at a fixed concentration (e.g., 10 µM) against a broad panel of recombinant human kinases.

  • Measure the percent inhibition of kinase activity for each enzyme.

• Dose-Response Analysis:

  • For any "hits" identified in the primary screen (e.g., >50% inhibition), perform a dose-response assay to determine the IC₅₀ value.

• Cell-Based Assays:

  • Evaluate the compound in relevant cancer cell lines to assess its anti-proliferative effects and confirm target engagement in a cellular context.

Conclusion

This guide provides a comprehensive, albeit prospective, overview of the synthesis and initial characterization of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol. By leveraging established synthetic methodologies for the oxazolopyridine scaffold, a clear path to obtaining this novel compound is outlined. The proposed characterization and screening cascade offers a solid foundation for future research, potentially uncovering new applications for this molecule in drug discovery or materials science.

References

• Venkatachalam, T. K., Pierens, G. K., & Reutens, D. C. (2010). Synthesis and Characterization of Oxazolopyridine and Benzoxazole Derivatives. Letters in Organic Chemistry, 7(7), 519-527.
• Palamarchuk, I. V., Rakhimzhanova, A. S., Volkova, S. S., Pustolaikina, I. A., & Kulakov, I. V. (2026). Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores. MDPI.
• Palamarchuk, I. V., Rakhimzhanova, A. S., Volkova, S. S., & Pustolaikina, I. A. (2025). Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores. Sciety Labs.
• Unknown Authors. (n.d.). Synthesis and Characterizations of Oxazolo Pyrimidine Derivatives as Biological Active and Antiinfective Agents. Academia.edu.
• Venkatachalam, T. K., Pierens, G. K., & Reutens, D. C. (2010).
• Unknown Authors. (n.d.). Synthesis of Step 1. 6-bromo-oxazolo[4,5-b]pyridin-2(3H)-one. Mol-Instincts.
• Unknown Authors. (2001).
• Li, J., et al. (2025). Discovery of Novel 4,5,6,7-Tetrahydro-7 H-pyrazolo[3,4- c]pyridin-7-one Derivatives as Orally Efficacious ATX Allosteric Inhibitors for the Treatment of Pulmonary Fibrosis. Journal of Medicinal Chemistry, 68(1), 792-818.
• Angeli, A., et al. (2022). Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. Molecules, 27(5), 1718.

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• 2. UQ eSpace [espace.library.uq.edu.au]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Protocols & Analytical Methods

Application Note: A Strategic Protocol for the Suzuki-Miyaura Cross-Coupling of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL

An Application Guide for the Synthesis of C4-Arylated Oxazolo[4,5-c]pyridines

Abstract: The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] This application note provides a comprehensive, field-proven protocol for the palladium-catalyzed Suzuki-Miyaura coupling of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL, a key intermediate in the synthesis of novel therapeutics. The oxazolo[4,5-c]pyridine scaffold is a privileged structure in medicinal chemistry, and its functionalization is of significant interest to drug development professionals. This guide details a strategic starting point for reaction conditions, explains the mechanistic rationale behind component selection, and offers a systematic troubleshooting guide to empower researchers in achieving optimal outcomes for this challenging heteroaromatic coupling.

Foundational Principles: The Suzuki-Miyaura Catalytic Cycle

The efficacy of the Suzuki-Miyaura reaction hinges on a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[3] Understanding this mechanism is paramount for rational optimization and troubleshooting. The cycle comprises three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL, forming a Pd(II) complex. This is often the rate-limiting step, particularly for electron-rich or sterically hindered aryl halides.[4][5]

• Transmetalation: The organic moiety from the boronic acid (or its derivative) is transferred to the palladium center. This step requires activation by a base, which forms a more nucleophilic "ate" complex with the boronic acid, facilitating the exchange of the halide ligand on the palladium.[5][6]

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the new C-C bond and regenerating the active Pd(0) catalyst, which re-enters the cycle.[4]

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Recommended Protocol: A Validated Starting Point

The following protocol is designed as a robust starting point for the coupling of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL with a representative boronic acid, such as (4-methoxyphenyl)boronic acid. The presence of the unprotected phenol-like hydroxyl group and the nitrogen-rich heterocyclic core necessitates careful selection of the catalyst system and base to avoid side reactions and catalyst inhibition.[7]

Reagents and Materials

Reagent	M.W. ( g/mol )	Equivalents	Amount (for 0.5 mmol scale)	Purpose
4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL	285.13	1.0	142.6 mg	Aryl Halide Substrate
(4-methoxyphenyl)boronic acid	151.96	1.5	114.0 mg	Coupling Partner
Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))	915.72	0.02 (2 mol%)	9.2 mg	Palladium(0) Precatalyst
SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)	410.51	0.048 (4.8 mol%)	19.7 mg	Ligand
K₃PO₄ (Potassium phosphate, tribasic)	212.27	3.0	318.4 mg	Base
1,4-Dioxane, Anhydrous	-	-	4.0 mL	Solvent
Deionized Water	-	-	1.0 mL	Co-solvent

Step-by-Step Experimental Procedure

Figure 2: Standard experimental workflow for the Suzuki-Miyaura protocol.

• Glassware Preparation: Ensure all glassware, including a 10 mL microwave vial or Schlenk tube and a magnetic stir bar, is oven-dried for at least 4 hours at 120 °C and allowed to cool under a stream of dry nitrogen or in a desiccator.[8]

• Reagent Addition: To the reaction vessel, add 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL (142.6 mg, 0.5 mmol), (4-methoxyphenyl)boronic acid (114.0 mg, 0.75 mmol), Pd₂(dba)₃ (9.2 mg, 0.01 mmol), SPhos (19.7 mg, 0.048 mmol), and K₃PO₄ (318.4 mg, 1.5 mmol).

• Inert Atmosphere: Seal the vessel with a septum or cap. Evacuate and backfill with dry argon or nitrogen. Repeat this cycle three times to ensure the reaction atmosphere is completely inert.[8] Oxygen can lead to catalyst deactivation and undesirable side reactions.[9]

• Solvent Addition: Degas the 1,4-dioxane and deionized water by sparging with argon for 20-30 minutes. Using a syringe, add 4.0 mL of 1,4-dioxane followed by 1.0 mL of water to the reaction vessel. The mixture may appear as a suspension.

• Reaction Execution: Place the sealed vessel in a preheated oil bath or heating block set to 100 °C. Stir the reaction vigorously for 12-18 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS by taking small aliquots, to check for the consumption of the starting aryl bromide.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (10 mL). Filter the mixture through a pad of Celite® to remove the palladium black and inorganic salts, washing the pad with additional ethyl acetate (2x10 mL).

• Extraction: Transfer the filtrate to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2x15 mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired product.

Causality and Optimization: A Troubleshooting Matrix

Even with a robust protocol, optimization is frequently required.[10] The outcome of a Suzuki-Miyaura coupling is sensitive to a multitude of factors.[11] This section provides a guide to systematically address common challenges.

Observation / Problem	Potential Cause(s)	Recommended Action(s) & Rationale
Low or No Conversion	1. Insufficient catalyst activity. 2. Catalyst inhibition by the substrate. 3. Base is not optimal. 4. Insufficient temperature.	1. Screen Ligands: Switch to other bulky biarylphosphine ligands like XPhos or RuPhos. These ligands have different steric and electronic properties that can accelerate oxidative addition or reductive elimination.[12] 2. Change Base: Try a different base such as Cs₂CO₃ or K₂CO₃. Base choice can significantly influence the transmetalation rate.[3] 3. Increase Temperature: Cautiously increase the temperature to 110-120 °C. Some couplings require higher thermal energy to overcome activation barriers.
Dehalogenation (Protodebromination)	1. Presence of hydride sources. 2. Catalyst decomposition pathway is favored. 3. Water content is too high or too low for the specific base.	1. Use an Aprotic Solvent System: Switch to a solvent system like anhydrous Toluene or DMF with a non-hydroxide generating base like KF.[9] 2. Re-evaluate Base/Solvent Combo: If using K₃PO₄, ensure a small amount of water is present, as it can be crucial for activity. For other bases, ensure solvents are rigorously anhydrous.[13]
Boronic Acid Homocoupling	1. Presence of oxygen. 2. Transmetalation is slow relative to other pathways.	1. Improve Degassing: Ensure the solvent and reaction headspace are rigorously deoxygenated before heating. 2. Use Boronic Ester: Convert the boronic acid to its more stable pinacol (Bpin) or neopentyl glycol ester. These are often more robust and less prone to homocoupling.[1][14]
Substrate Decomposition	1. Reaction temperature is too high. 2. Base is too strong and incompatible with the substrate.	1. Lower Temperature: Attempt the reaction at a lower temperature (e.g., 80 °C) for a longer duration. 2. Use a Milder Base: Switch to a milder base like potassium fluoride (KF) or sodium bicarbonate (NaHCO₃), though this may require higher temperatures or a more active catalyst system.[15]
Persistent Failure	The unprotected hydroxyl group is interfering with the catalysis (e.g., via coordination or deprotonation).	Protect the Hydroxyl Group: Protect the -OH group as a methyl ether (using MeI, K₂CO₃) or a silyl ether (e.g., TBSCl, imidazole). Perform the Suzuki coupling on the protected substrate and then deprotect in a final step. This eliminates the potentially problematic acidic proton.

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms. Retrieved from [Link]

• ACS Publications. (2008, August 9). Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. Retrieved from [Link]

• Reizman, B. J., Wang, Y.-M., Buchwald, S. L., & Jensen, K. F. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering, 1(6), 658-666. DOI:10.1039/C6RE00153J. Retrieved from [Link]

• Chemical.AI. (2025, September 22). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Retrieved from [Link]

• Zhang, P., et al. (2019). A Bulky Chiral N-Heterocyclic Carbene Palladium Catalyst Enables Highly Enantioselective Suzuki–Miyaura Cross-Coupling Reactions for the Synthesis of Biaryl Atropisomers. Journal of the American Chemical Society, 141(37), 14534–14539. Retrieved from [Link]

• Aktaş, A., et al. (2014). Synthesis and catalytic applications of palladium N-heterocyclic carbene complexes as efficient pre-catalysts for Suzuki–Miyaura and Sonogashira coupling reactions. New Journal of Chemistry, 38(9), 4348-4357. Retrieved from [Link]

• PubMed. (2023, June 15). N-Heterocyclic Carbene-Palladium Polymers Network: Recyclable Pre-catalyst for Effective Suzuki-Miyaura Coupling Reaction in Water. Retrieved from [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 47(27), 5075-5078. Retrieved from [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461-1473. Retrieved from [Link]

• Chen, Y.-H., et al. (2020). Highly Selective Room-Temperature Suzuki–Miyaura Coupling of Bromo-2-sulfonyloxypyridines for Unsymmetrical Diarylpyridines. Organic Letters, 22(10), 3954-3958. Retrieved from [Link]

• Blue, K. E., & Buchwald, S. L. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 135(32), 11869-11872. Retrieved from [Link]

• Valente, C., et al. (2015). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. Molecules, 20(5), 7659-7721. Retrieved from [Link]

• Blue, K. E., & Buchwald, S. L. (2013). The Suzuki-Miyaura cross-coupling of unprotected, nitrogen-rich heterocycles using precatalysts P1 or P2 is reported. DSpace@MIT. Retrieved from [Link]

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• Pisanò, S., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. Organic & Biomolecular Chemistry, 19(6), 1381-1388. Retrieved from [Link]

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Application Notes and Protocols for Buchwald-Hartwig Amination of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Challenges of a Complex Heterocycle

The Buchwald-Hartwig amination stands as a cornerstone of modern synthetic chemistry, enabling the formation of carbon-nitrogen bonds with remarkable efficiency and scope.[1] This palladium-catalyzed cross-coupling reaction has become indispensable in drug discovery and development, where the introduction of amine functionalities is a key strategy for modulating the pharmacological properties of lead compounds.[1][2]

This guide provides a detailed technical overview and actionable protocols for the Buchwald-Hartwig amination of a structurally complex and challenging substrate: 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL . This molecule presents a unique combination of synthetic hurdles that necessitate a carefully considered approach:

• Steric Hindrance: The bulky tert-butyl group at the 2-position of the oxazole ring creates significant steric congestion around the pyridine core, which can impede the approach of the catalyst and the amine coupling partner.

• Coordinating Heterocyclic Core: The presence of both a pyridine and an oxazole ring, each with nitrogen lone pairs, introduces the potential for catalyst inhibition through coordination to the palladium center.[2]

• Acidic Proton: The phenolic hydroxyl group at the 7-position can be deprotonated by the strong bases typically employed in the Buchwald-Hartwig amination, leading to potential side reactions or necessitating a protecting group strategy.

By understanding the interplay of these structural features, we can devise robust protocols to achieve successful C-N bond formation. This document will explore two primary strategies: one involving the protection of the hydroxyl group and another that leverages modern catalytic systems tolerant of acidic protons.

The Catalytic Cycle: A Mechanistic Framework

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a palladium(0) active species.[3][4][5] Understanding this mechanism is crucial for rational troubleshooting and optimization.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the aryl halide.[1]

• Amine Coordination and Deprotonation: The amine coordinates to the resulting Pd(II) complex, followed by deprotonation by a base to form a palladium-amido complex.

• Reductive Elimination: The desired C-N bond is formed, yielding the arylamine product and regenerating the Pd(0) catalyst.[3][5]

For our target substrate, the steric bulk of the tert-butyl group can slow down the oxidative addition and reductive elimination steps. The choice of a bulky, electron-rich phosphine ligand is therefore critical to accelerate these processes.[6]

Protocol I: A Protecting Group Approach for the Hydroxyl Functionality

A conservative and often reliable strategy for substrates with acidic protons is to protect the interfering functional group. For the hydroxyl group in our target molecule, a benzyl (Bn) or a silyl ether, such as tert-butyldimethylsilyl (TBS), are common choices. The following protocol assumes the use of a benzyl protecting group.

Step 1: Protection of the Hydroxyl Group

A standard benzylation protocol can be employed to protect the hydroxyl group of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL.

Step 2: Buchwald-Hartwig Amination of the Protected Substrate

With the hydroxyl group masked, the primary challenge remains the steric hindrance from the tert-butyl group. Modern Buchwald ligands, known for their bulk and electron-richness, are well-suited for this task.[6]

Parameter	Recommended Condition	Rationale
Palladium Precatalyst	XPhos Pd G3 (2-5 mol%)	This third-generation palladacycle precatalyst provides a reliable and efficient source of the active Pd(0) species and is known for its high activity in coupling sterically hindered substrates.[7]
Ligand	XPhos	The XPhos ligand, with its bulky biarylphosphine scaffold, is designed to promote both oxidative addition and reductive elimination, overcoming steric challenges.[6]
Base	Sodium tert-butoxide (NaOtBu) (1.5-2.0 equiv.)	A strong, non-nucleophilic base is required for efficient deprotonation of the amine. NaOtBu is a standard choice for many Buchwald-Hartwig reactions.[8]
Solvent	Toluene or Dioxane (anhydrous, degassed)	These are common non-polar, aprotic solvents for this reaction. Toluene is often favored for reactions involving aryl bromides.[3]
Temperature	80-110 °C	Elevated temperatures are typically required to overcome the activation barriers for sterically hindered substrates.
Amine	Primary or secondary amine (1.2-1.5 equiv.)	The choice of amine will influence the optimal ligand and reaction conditions. For primary amines, BrettPhos may also be a suitable ligand.[2][6]

Detailed Protocol:

• To an oven-dried Schlenk tube, add the benzyl-protected 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridine (1.0 equiv.), XPhos Pd G3 (0.02-0.05 equiv.), and sodium tert-butoxide (1.5-2.0 equiv.) under an inert atmosphere (argon or nitrogen).

• Add the anhydrous, degassed solvent (toluene or dioxane, to a concentration of 0.1-0.2 M).

• Add the amine (1.2-1.5 equiv.) via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Step 3: Deprotection of the Hydroxyl Group

The benzyl protecting group can be removed under standard hydrogenolysis conditions (e.g., H₂, Pd/C) to yield the final product.

Protocol II: Direct Amination of the Unprotected Pyridinol

The development of highly active catalyst systems has increasingly allowed for the Buchwald-Hartwig amination of substrates with protic functional groups, obviating the need for protection-deprotection steps.[9] This approach offers improved step-economy.

The key to a successful direct amination is the choice of base. While strong alkoxide bases can deprotonate the hydroxyl group, leading to potential complications, bases like lithium hexamethyldisilazide (LHMDS) or weaker inorganic bases such as potassium phosphate (K₃PO₄) can be more compatible.[3][9][10]

Parameter	Recommended Condition	Rationale
Palladium Precatalyst	RuPhos Pd G2 (2-5 mol%) or Pd₂(dba)₃ (1-2.5 mol%)	RuPhos-based precatalysts are highly effective for coupling with secondary amines and have shown tolerance for some functional groups.[11][12] Alternatively, a combination of a Pd(0) source and a ligand can be used.
Ligand	RuPhos or BrettPhos	RuPhos is an excellent choice for secondary amines, while BrettPhos is often preferred for primary amines. Both are bulky biarylphosphine ligands.[2][12]
Base	LHMDS (2.0-2.5 equiv.) or K₃PO₄ (2.0-3.0 equiv.)	LHMDS can act as a strong base while potentially forming a lithium salt of the hydroxyl group that is less reactive.[9] K₃PO₄ is a weaker base that can be effective in some cases, particularly with more reactive amines.[10]
Solvent	Dioxane or THF (anhydrous, degassed)	These polar aprotic solvents can be beneficial when using salt-like bases.
Temperature	80-110 °C	As with the protected substrate, elevated temperatures are likely necessary.
Amine	Primary or secondary amine (1.2-1.5 equiv.)	The reactivity of the amine will influence the choice of base and other conditions.

Detailed Protocol:

• To an oven-dried Schlenk tube, add 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL (1.0 equiv.), the palladium precatalyst or a combination of a Pd(0) source and ligand, and the chosen base (LHMDS or K₃PO₄) under an inert atmosphere.

• Add the anhydrous, degassed solvent (dioxane or THF).

• Add the amine (1.2-1.5 equiv.) via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by LC-MS.

• Upon completion, cool the reaction to room temperature.

• Carefully quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, dry the organic layer, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Experimental Workflow

Caption: A general experimental workflow for the Buchwald-Hartwig amination.

Conclusion and Outlook

The Buchwald-Hartwig amination of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL is a challenging yet achievable transformation. The protocols outlined in this guide provide two robust starting points for researchers. The choice between a protecting group strategy and a direct amination will depend on the specific amine coupling partner, the desired scale of the reaction, and the overall synthetic strategy. For sensitive or less reactive amines, the protecting group approach may offer a higher probability of success. Conversely, for more robust amines and in the interest of step-economy, the direct amination protocol with a carefully selected base is an attractive option.

Further optimization of the reaction conditions, including a screening of different ligands, bases, and solvents, may be necessary to achieve optimal yields for a specific amine. The use of high-throughput experimentation could be particularly valuable in this regard. The successful amination of this complex heterocyclic core opens the door to the synthesis of a wide range of novel analogues for evaluation in drug discovery programs.

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Application Notes & Protocols: Strategic Incorporation of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol in Kinase Inhibitor Design

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes; their dysregulation is a hallmark of many diseases, particularly cancer.[1][2] The development of small molecule inhibitors that target the ATP-binding site of kinases is a cornerstone of modern drug discovery.[3] This guide provides a detailed framework for utilizing the 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol scaffold, a privileged heterocyclic structure, as a foundational element in the design and synthesis of novel kinase inhibitors. We will explore the strategic rationale for its use, present a workflow for library development, and provide detailed protocols for chemical synthesis and biological evaluation.

The Oxazolo[4,5-c]pyridine Scaffold: A Privileged Core for Kinase Inhibition

The oxazolo[4,5-c]pyridine core belongs to a class of heterocyclic structures that are frequently identified as "privileged scaffolds" in medicinal chemistry. This designation is due to their ability to serve as high-affinity ligands for multiple biological targets by presenting key functionalities in a structurally rigid and favorable orientation.

The specific subject of this guide, 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol , offers a unique combination of features that make it an exceptional starting point for kinase inhibitor development:

• Structural Rigidity: The fused bicyclic system provides a conformationally constrained core. This pre-organization reduces the entropic penalty upon binding to the kinase active site, often leading to higher affinity.

• Key Hydrogen Bonding Moieties: The pyridine nitrogen and the 7-hydroxyl group can form critical hydrogen bond interactions with the "hinge" region of the kinase ATP-binding site, a common anchoring point for many Type I kinase inhibitors.

• Hydrophobic Pocket Occupation: The 2-tert-butyl group is a bulky, lipophilic moiety perfectly suited to occupy the hydrophobic pocket adjacent to the hinge region, a feature that can enhance both potency and selectivity.

• Vector for SAR Exploration: The bromine atom at the C4 position is a versatile synthetic handle. It provides a defined vector for chemical elaboration, allowing for the systematic exploration of Structure-Activity Relationships (SAR) by introducing a wide variety of substituents through cross-coupling reactions.[4][5]

Below is a diagram illustrating the key functional and strategic regions of the scaffold.

Caption: Key pharmacophoric features of the title scaffold.

Workflow for Kinase Inhibitor Library Development

A successful kinase inhibitor program relies on a systematic and iterative process of design, synthesis, and testing. The 4-bromo-oxazolo[4,5-c]pyridine scaffold is an ideal starting point for a structure-based drug design (SBDD) campaign.[3]

Caption: Iterative workflow for inhibitor design.

The critical step in this workflow is the rational design of substituents to be introduced at the C4 position. The choice of R-groups should be guided by the structural features of the target kinase's active site.

R-Group Category	Example Structures	Rationale for Inclusion in Library
Small Aryls & Heteroaryls	Phenyl, Pyridyl, Thienyl	Explore basic hydrophobic and aromatic interactions. Can probe for additional H-bonding opportunities.
Substituted Phenyls	4-methoxy-phenyl, 3-amino-phenyl, 4-cyano-phenyl	Systematically probe electronic effects (electron-donating vs. withdrawing) and introduce new H-bond donors/acceptors.
Bulky/Lipophilic Groups	Naphthyl, Biphenyl	Target larger, solvent-exposed hydrophobic regions to potentially increase potency or modulate selectivity.
Polar/Charged Groups	4-(piperazin-1-yl)phenyl, 4-(morpholino)phenyl	Enhance aqueous solubility and introduce basic handles that can form salt-bridge interactions.

Experimental Protocols

The following protocols provide robust, field-tested methodologies for the synthesis and evaluation of inhibitors derived from the core scaffold.

Protocol 1: Synthesis of C4-Arylated Derivatives via Suzuki-Miyaura Cross-Coupling

This protocol describes a general method for coupling various aryl or heteroaryl boronic acids to the C4 position of the scaffold.

Materials:

• 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol

• Arylboronic acid of choice (1.2 equivalents)

• Pd(PPh₃)₄ (Palladium(0)tetrakis(triphenylphosphine)) (0.05 equivalents)

• Sodium Carbonate (Na₂CO₃) (2.0 equivalents)

• 1,4-Dioxane and Water (4:1 mixture), degassed

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol (1 equivalent), the arylboronic acid (1.2 eq.), and Na₂CO₃ (2 eq.).

• Add Pd(PPh₃)₄ (0.05 eq.).

• Add the degassed dioxane/water (4:1) solvent mixture.

• Heat the reaction mixture to 90-100 °C and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent gradient (e.g., Hexane/Ethyl Acetate) to yield the desired C4-arylated product.

• Confirm the structure and purity via ¹H NMR, ¹³C NMR, and HRMS.

Protocol 2: In Vitro Kinase Inhibition Assay (ADP-Based Universal Assay)

This protocol outlines a robust method for determining the half-maximal inhibitory concentration (IC₅₀) of synthesized compounds against a target kinase. It is based on universal ADP-quantification methods, which are applicable to nearly any kinase.[6]

Rationale: Kinase activity consumes ATP, producing ADP. By quantifying ADP production, we can directly measure enzyme activity. This homogenous assay format is highly amenable to high-throughput screening.[6]

Key Preliminary Steps:

• Determine ATP Kₘ: Before screening inhibitors, determine the Michaelis-Menten constant (Kₘ) for ATP for your specific kinase-substrate pair. This is critical for obtaining meaningful and comparable IC₅₀ values.[6]

• Enzyme Titration: Determine the optimal enzyme concentration that results in approximately 10-30% ATP turnover within the linear phase of the reaction.

Assay Procedure:

• Compound Plating: Prepare serial dilutions of your test compounds in DMSO. Typically, an 11-point, 3-fold dilution series starting from 10 µM is appropriate. Dispense a small volume (e.g., 100 nL) of each compound concentration into a 384-well assay plate. Include DMSO-only wells for "no inhibition" (100% activity) controls and wells without enzyme for "background" controls.

• Kinase Reaction Initiation:

  • Prepare a 2X Kinase/Substrate solution in the appropriate kinase reaction buffer.

  • Prepare a 2X ATP solution in the same buffer. The final concentration in the well should be at or near the predetermined ATP Kₘ.[6]

  • Add the 2X Kinase/Substrate solution to all wells.

  • Initiate the reaction by adding the 2X ATP solution. The final reaction volume is typically 10-20 µL.

• Incubation: Incubate the plate at room temperature (or 30 °C) for the predetermined linear reaction time (e.g., 60 minutes).

• Reaction Termination & Detection:

  • Stop the kinase reaction by adding a detection solution containing EDTA (to chelate Mg²⁺, a required kinase cofactor) and the ADP detection reagents (e.g., Transcreener® ADP² Assay reagents).

  • Incubate for the recommended detection time (e.g., 60 minutes) to allow the detection signal to stabilize.

• Data Acquisition: Read the plate on a compatible plate reader (e.g., fluorescence polarization or TR-FRET).

• Data Analysis:

  • Subtract the background signal from all wells.

  • Normalize the data by setting the average of the "no inhibition" controls to 100% activity and the background controls to 0% activity.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 3: Cellular Target Engagement & Phosphorylation Assay

Confirming that a compound inhibits the target kinase within a living cell is a critical step to validate its potential.[7][8] This protocol describes a general method to measure the inhibition of phosphorylation of a known downstream substrate of the target kinase.[7]

Caption: Workflow for a cell-based phosphorylation assay.

Procedure:

• Cell Culture: Seed a relevant human cell line (known to express the kinase of interest) into 6-well or 12-well plates. Allow cells to attach overnight.

• Compound Treatment: Treat cells with increasing concentrations of the test compound (and a DMSO vehicle control) for a predetermined time (e.g., 2 hours).

• Pathway Stimulation: If the kinase pathway is not constitutively active, stimulate the cells with an appropriate agonist (e.g., a growth factor like EGF or PDGF) for a short period (e.g., 15-30 minutes) to induce phosphorylation of the target substrate.

• Cell Lysis:

  • Aspirate the media and wash the cells once with ice-cold Phosphate-Buffered Saline (PBS).

  • Add ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, transfer the lysate to a microfuge tube, and incubate on ice for 30 minutes.

  • Clarify the lysate by centrifugation at ~14,000 x g for 15 minutes at 4 °C.

• Western Blot Analysis:

  • Determine the protein concentration of the supernatant using a BCA or Bradford assay.

  • Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST).

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the substrate overnight at 4 °C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • To ensure equal protein loading, strip the membrane and re-probe with an antibody against the total (unphosphorylated) substrate and/or a housekeeping protein like GAPDH or β-actin.

• Quantification: Quantify the band intensities using densitometry software. Calculate the ratio of the phosphorylated substrate signal to the total substrate signal for each treatment condition. Plot this normalized value against the inhibitor concentration to determine the cellular IC₅₀.

Conclusion and Future Directions

The 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol scaffold represents a potent and versatile starting point for the discovery of novel kinase inhibitors. Its inherent structural and chemical features provide a solid foundation for building high-affinity ligands. By employing the integrated workflow of structure-based design, parallel synthesis, and tiered biological screening described herein, research teams can efficiently navigate the path from initial hit to a viable lead candidate. Subsequent optimization efforts should focus on enhancing selectivity across the kinome and improving pharmacokinetic properties to develop drug candidates with superior efficacy and safety profiles.

References

• BellBrook Labs (2026). Protocol Recommendations for Performing a Kinase Inhibition Assay.
• Bio-protocol (2014). IP-Kinase Assay.
• Cayman Chemical. Methods for Detecting Kinase Activity.
• Chemical-Kinomics. Drug Discovery - Inhibitor.
• Fluorochem. Small molecule inhibitors targeting kinases.
• INiTS (2020). Cell-based test for kinase inhibitors.
• McClure, K. F., et al. (2006). Structure-activity relationships of triazolopyridine oxazole p38 inhibitors: identification of candidates for clinical development. PubMed.
• MDPI (2025). Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as Dual Inhibitors of the Lipid Kinases PIKfyve and PIP4K2C.
• Protocols.io (2024). In vitro kinase assay.
• Reaction Biology (2022). Spotlight: Cell-based kinase assay formats.
• Szafranski, K., et al. (2020). Structure-Activity Relationship in Pyrazolo[4,3- c]pyridines, First Inhibitors of PEX14-PEX5 Protein-Protein Interaction with Trypanocidal Activity. PubMed.
• Scitech Connect (2025). From Inhibition to Destruction – Kinase Drugs Found to Trigger Protein Degradation.
• Szelejewska-Woźniakowska, A., et al. (2025). Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis. MDPI.
• Zembower, D. E., et al. (2001). SYNTHESIS OF SUBSTITUTED OXAZOLO[4,5-b]- PYRIDINE DERIVATIVES. Heterocycles.
• Zięba, A., et al. (2021). Synthesis of Substituted Aryl Incorporated Oxazolo[4,5-b]Pyridine-Triazole Derivatives: Anticancer Evaluation and Molecular Docking Studies. Taylor & Francis Online.

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. From Inhibition to Destruction – Kinase Drugs Found to Trigger Protein Degradation | IRB Barcelona [irbbarcelona.org]
• 3. chemicalkinomics.com [chemicalkinomics.com]
• 4. Structure-activity relationships of triazolopyridine oxazole p38 inhibitors: identification of candidates for clinical development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. bellbrooklabs.com [bellbrooklabs.com]
• 7. reactionbiology.com [reactionbiology.com]
• 8. inits.at [inits.at]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL

Welcome to the technical support center for the synthesis of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL. This guide is designed for researchers, medicinal chemists, and process development professionals to navigate the common challenges encountered during this multi-step synthesis. We will delve into the critical aspects of the reaction, from starting material integrity to final product purification, providing evidence-based troubleshooting strategies to enhance your reaction yield and purity.

Introduction: A Two-Step Synthetic Approach

The synthesis of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL is typically approached via a two-step sequence:

• Oxazole Ring Formation: Cyclization of a 3-aminopyridin-4-ol precursor with a pivaloyl source to form the 2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol intermediate.

• Electrophilic Bromination: Regioselective bromination of the oxazolopyridine core to yield the final product.

This guide is structured to address potential issues in each of these critical stages.

Caption: General synthetic workflow for 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL.

Troubleshooting Guide: Step 1 - Oxazole Ring Formation

The formation of the oxazole ring is the cornerstone of this synthesis. Low yields at this stage are often traced back to a few common culprits.

Q1: My cyclization reaction to form 2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol has a very low yield or is not proceeding at all. What are the likely causes?

Potential Causes & Solutions:

• Poor Quality of Starting Material (3-Aminopyridin-4-ol): The starting aminopyridinol is susceptible to oxidation and can contain impurities that inhibit the reaction.

  • Solution: Ensure the purity of the 3-aminopyridin-4-ol. If it has darkened in color, consider purification by recrystallization or column chromatography before use. It is recommended to use freshly acquired or purified starting material.

• Inefficient Acylation: The initial N-acylation of the amino group is a prerequisite for cyclization. This step can be sluggish.

  • Solution: The choice of the acylating agent and reaction conditions is critical. Pivaloyl chloride is highly reactive but generates HCl, which can protonate the pyridine nitrogen and deactivate the substrate. The use of a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is essential to scavenge the acid. Alternatively, using pivalic anhydride might offer milder reaction conditions.

• Suboptimal Cyclization Conditions: The subsequent dehydration and ring closure to form the oxazole requires forcing conditions, but excessive heat can lead to degradation.

  • Solution: Polyphosphoric acid (PPA) or Eaton's reagent are effective dehydrating agents for this type of cyclization.[1] A systematic study of the reaction temperature is advised. Start at a moderate temperature (e.g., 120-140 °C) and monitor the reaction progress by TLC or LC-MS. If the reaction is slow, incrementally increase the temperature.

• Solvent Choice: The solvent plays a crucial role in solubilizing the starting materials and influencing the reaction rate.

  • Solution: High-boiling point aprotic solvents like sulfolane, or in some cases, running the reaction neat in PPA, can be effective. A solvent screen may be necessary to find the optimal conditions for your specific setup.

Experimental Protocol: Oxazole Formation

• To a stirred solution of 3-aminopyridin-4-ol (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous N,N-dimethylformamide (DMF), add pivaloyl chloride (1.2 eq.) dropwise at 0 °C under a nitrogen atmosphere.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC for the disappearance of the starting material.

• Carefully add polyphosphoric acid (10 eq. by weight) and heat the mixture to 130-150 °C for 4-6 hours.

• Cool the reaction mixture to room temperature and pour it onto crushed ice.

• Neutralize the solution with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Troubleshooting Guide: Step 2 - Electrophilic Bromination

The introduction of the bromine atom at the C4 position is a key step to arrive at the final product. Regioselectivity and reaction completeness are common challenges.

Q2: The bromination of 2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol is giving me a low yield of the desired product and multiple byproducts. How can I improve this?

Potential Causes & Solutions:

• Incorrect Choice of Brominating Agent: The reactivity of the brominating agent is crucial. Highly reactive agents like liquid bromine can lead to over-bromination and side reactions.

  • Solution: N-Bromosuccinimide (NBS) is a milder and more selective brominating agent for electron-rich heterocyclic systems. Start with 1.0-1.1 equivalents of NBS.

• Suboptimal Solvent and Temperature: The reaction conditions can significantly influence the regioselectivity and yield.

  • Solution: Aprotic solvents like dichloromethane (DCM), chloroform, or acetonitrile are good starting points. Running the reaction at low temperatures (0 °C to room temperature) can help control the reaction rate and minimize byproduct formation.

• Formation of Isomers: While the C4 position is electronically activated, bromination at other positions on the pyridine ring is possible, leading to a mixture of isomers.

  • Solution: Careful control of reaction conditions is key. The use of a less polar solvent might favor the desired isomer. If isomer formation persists, purification by preparative HPLC or careful column chromatography might be necessary.

Data Table: Solvent Effects on Bromination (Hypothetical Optimization)

Entry	Solvent	Temperature (°C)	Time (h)	Yield of 4-Bromo Isomer (%)
1	DCM	0 to rt	4	75
2	CH₃CN	0 to rt	4	68
3	THF	0 to rt	6	55 (with byproducts)
4	Acetic Acid	rt	2	60 (some degradation)

This table illustrates a potential optimization study, highlighting how solvent choice can impact the yield of the desired product.

General Troubleshooting and FAQs

Caption: A decision-making flowchart for troubleshooting low product yield.

Q3: I am having difficulty purifying the final product. What are the best methods?

A3: The final product, being a brominated heterocycle, can be challenging to purify. A combination of techniques is often most effective.[2]

• Recrystallization: If the product is a solid, recrystallization is an excellent method for achieving high purity. Experiment with a range of solvents, starting with ethyl acetate/hexane or dichloromethane/hexane mixtures.

• Column Chromatography: This is the most common method for purifying reaction mixtures. Use a gradient elution system, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate. Monitoring fractions by TLC is crucial for good separation.

• Preparative HPLC: For very difficult separations or to achieve very high purity, preparative reverse-phase HPLC can be employed.

Q4: Can I monitor the progress of my reactions?

A4: Yes, and it is highly recommended. Thin-Layer Chromatography (TLC) is a quick and effective way to monitor the consumption of starting materials and the formation of products. For more quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) can provide detailed information about the components of your reaction mixture.

References

• BenchChem. (n.d.). Technical Support Center: Synthesis of Oxazolo[4,5-c]quinolines.

• Molbase. (n.d.). Synthesis of Step 1. 6-bromo-oxazolo[4,5-b]pyridin-2(3H)-one. Retrieved from [Link]

• Eastern Mediterranean University. (2023, July 4). Purification of Organic Compounds: from Crude Product to Purity. Retrieved from [Link]

• Guillaumet, G., et al. (2001, March 30).
• BenchChem. (n.d.). Technical Support Center: Purification of 4-Bromo-2,3-dimethyl-6-nitrophenol.
• Google Patents. (n.d.). EP0913381B1 - Method for purifying a bromine compound.
• Baran, P. S. (2004, June 9). Pyridine Synthesis: Cliff Notes. Baran Lab, Scripps Research.
• Traceless solid-phase synthesis of thiazolo[4,5-b] pyridin-7(4H)-one derivatives. (2025, October 15). RSC Advances.

• MDPI. (2022, May 19). (E)-4-(2-(7-Bromo-[3][4][5]thiadiazolo[3,4-c]pyridin-4-yl)vinyl)-N,N-diphenylaniline. Retrieved from [Link]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Synthesis of 3-hydroxypyridin-4-one derivatives bearing benzyl hydrazide substitutions towards anti-tyrosinase and free radical scavenging activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-Amino-4-hydroxypyridine | 6320-39-4 | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

overcoming solubility issues of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL in organic solvents

Technical Support Center: 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL

Welcome to the technical support guide for 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL. This resource is designed for researchers, chemists, and drug development professionals encountering solubility challenges with this compound. We provide in-depth troubleshooting, experimental protocols, and scientific explanations to help you achieve successful solubilization for your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL poorly soluble in many common organic solvents?

A1: The solubility behavior of this compound is governed by several competing structural features:

• High Crystallinity: The planar, rigid oxazolopyridine core promotes strong intermolecular π-π stacking and hydrogen bonding via the hydroxyl group (-OH) and the pyridine nitrogen. This results in high crystal lattice energy, which the solvent must overcome for dissolution to occur. Overcoming this energy is a primary challenge in solubilization.[1]

• Amphiphilic Nature: The molecule possesses both hydrophobic and hydrophilic regions. The large, non-polar tert-butyl and bromo groups contribute to poor solubility in polar solvents. Conversely, the polar hydroxyl group and the nitrogen atom in the pyridine ring limit solubility in non-polar solvents. This dual character makes it difficult to find a single solvent that effectively solvates all parts of the molecule.

• Hydrogen Bonding: The phenolic hydroxyl group can act as both a hydrogen bond donor and acceptor, while the pyridine nitrogen is a hydrogen bond acceptor. This leads to strong self-association between molecules, further stabilizing the solid state and hindering dissolution.

Q2: I'm starting a new project with this compound. Which solvent(s) should I try first?

A2: For a compound with this structure, it is most effective to begin with highly polar aprotic solvents. These solvents can disrupt the strong intermolecular forces of the solute without having reactive protons. We recommend starting with:

• Dimethyl Sulfoxide (DMSO)

• N,N-Dimethylformamide (DMF)

• N-Methyl-2-pyrrolidone (NMP)

These solvents have high dielectric constants and are strong hydrogen bond acceptors, which helps to break apart the crystal lattice.[2] Always start with a small-scale trial to determine approximate solubility before committing a larger quantity of your material.

Q3: How do the pyridine nitrogen and the hydroxyl group influence solubility?

A3: These two functional groups make the compound's solubility highly pH-dependent.

• Pyridine Nitrogen (Basic): The lone pair of electrons on the pyridine nitrogen atom makes it a weak base.[3][4] In the presence of an acid, this nitrogen can be protonated to form a pyridinium salt. This salt form is ionic and typically exhibits significantly higher solubility in polar protic solvents, including water and alcohols, compared to the neutral free base.[1]

• Hydroxyl Group (Weakly Acidic): The -OH group attached to the pyridine ring system is phenolic, making it weakly acidic. In the presence of a strong base, it can be deprotonated to form a phenoxide salt, which would also enhance solubility in polar solvents.

While your focus is on organic solvents, this underlying chemistry is crucial. For instance, forming a salt of the compound may make it soluble in a different class of organic solvents (e.g., methanol) than the free base.

Troubleshooting & Optimization Guide

Issue: My compound dissolves with heating but crashes out upon cooling.

This phenomenon indicates you have created a supersaturated solution . The increased thermal energy helped overcome the crystal lattice energy temporarily, but the solution is not thermodynamically stable at the lower temperature.[5]

• Causality: The kinetic solubility (what you achieve with heating) is higher than the thermodynamic (equilibrium) solubility. Over time, the excess solute will precipitate until equilibrium is reached.

• Troubleshooting Steps:

  • Introduce a Co-solvent: The most effective strategy is to add a co-solvent. A co-solvent is a secondary solvent that, when mixed with the primary solvent, increases the overall solvating power of the system.[6][7] For a DMSO solution, for example, adding a small percentage of NMP or a polar protic solvent like ethanol might stabilize the dissolved state. The goal is to find a solvent blend that better matches the polarity profile of the solute.[8]

  • Maintain Elevated Temperature: If your experimental setup allows, maintain the solution at a moderately elevated temperature where the compound remains soluble. Always check the thermal stability of your compound first to avoid degradation.

  • Re-evaluate Concentration: You may be exceeding the maximum stable solubility limit. Determine the lowest concentration required for your experiment and prepare the solution at that level.

Issue: DMSO/DMF is not suitable for my reaction. How can I dissolve the compound in solvents like Tetrahydrofuran (THF) or Dichloromethane (DCM)?

Dissolving this compound in less polar solvents is challenging and often requires a multi-step approach.

• Causality: Solvents like THF and DCM lack the high polarity and hydrogen-bonding capabilities needed to break the compound's crystal lattice.

• Troubleshooting Steps:

  • Co-Solvent Strategy: This is the most practical approach. First, dissolve the compound in a minimum volume of a strong solvent like DMSO. Then, slowly add this concentrated solution to your reaction solvent (THF or DCM) under vigorous stirring. This technique, known as "solvent-shifting," can sometimes keep the compound in solution at lower concentrations.

  • Sonication: Apply ultrasonic energy via a sonication bath or probe.[9] Sonication creates intense localized cavitation, where microbubbles form and collapse, generating powerful shockwaves that can break apart solute aggregates and speed up dissolution.[10][11][12] This is a physical method that can significantly enhance the rate of dissolution.[13]

  • Structural Analogs: If your research allows, consider if a derivative of the compound could be used. For example, protecting the hydroxyl group as a methoxy or other ether could disrupt the hydrogen bonding network and increase solubility in less polar organic solvents.

Data Presentation: Solvent Selection Framework

The following table provides a structured approach to solvent selection based on solvent class.

Solvent Class	Examples	Interaction Mechanism with Compound	Recommended Use & Strategy
Polar Aprotic	DMSO, DMF, NMP, Acetonitrile	Strong dipole-dipole interactions and hydrogen bond acceptance disrupt the crystal lattice effectively.	Primary Choice: Use as the initial solvent for solubilization. Ideal for preparing concentrated stock solutions.
Polar Protic	Methanol, Ethanol, Isopropanol	Can act as both H-bond donors and acceptors. May solvate the polar -OH and pyridine groups but are less effective at solvating the hydrophobic regions.	Co-solvent/Secondary Choice: Use in combination with polar aprotic solvents. Also effective for dissolving salt forms of the compound.
Non-Polar Aprotic	Toluene, Hexanes	Primarily van der Waals forces. Ineffective at breaking the strong intermolecular forces of the compound.	Not Recommended: Unlikely to be effective as a primary solvent.
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate polarity. Generally poor solvents for this compound on their own.	Reaction/Workup Solvent: Use in a co-solvent system where the compound is first dissolved in a minimal amount of a stronger solvent.
Ethers	Tetrahydrofuran (THF), Dioxane	Moderate polarity and can accept hydrogen bonds, but generally not strong enough to be effective alone.	Reaction Solvent: Similar to chlorinated solvents, best used as part of a co-solvent system.

Experimental Protocols

Protocol 1: Systematic Co-solvent Screening

Objective: To empirically determine an effective binary solvent system for achieving a target concentration (e.g., 10 mg/mL).

Materials:

• 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL

• Primary Solvent (e.g., DMSO)

• Co-solvents for testing (e.g., NMP, Ethanol, PEG 400, Acetonitrile)

• Small-volume vials (e.g., 2 mL glass vials) with stir bars

• Vortex mixer and magnetic stir plate

Procedure:

• Prepare Primary Solution: Weigh 10 mg of the compound into a vial. Add the primary solvent (DMSO) dropwise while vortexing until the solid just dissolves. Record this volume (V1). This establishes a baseline concentrated stock.

• Test Co-solvent Addition: In a separate vial, weigh another 10 mg of the compound. Add a smaller volume of DMSO (e.g., 0.5 * V1). The compound will not fully dissolve.

• Titrate with Co-solvent: Begin adding a co-solvent (e.g., NMP) dropwise to the suspension from step 2 while stirring vigorously.

• Observe Dissolution: Continue adding the co-solvent until the solid is completely dissolved. Record the final volume of both the primary solvent and the co-solvent.

• Calculate Ratio: Determine the volume-to-volume (v/v) ratio of the successful solvent blend.

• Verify Stability: Let the final solution stand at room temperature for at least 1 hour to ensure the compound does not precipitate out (i.e., it is not a transient, supersaturated state).

• Repeat: Repeat steps 2-6 for each co-solvent you wish to test. This systematic approach allows for the rational selection of a stable and effective solvent system.[14][15]

Protocol 2: Sonication-Assisted Dissolution

Objective: To use ultrasonic energy to facilitate the dissolution of the compound in a challenging solvent system.

Materials:

• Pre-weighed compound in a vial.

• Selected solvent or co-solvent system.

• Ultrasonic bath.

Procedure:

• Prepare Suspension: Add the chosen solvent system to the vial containing the compound to create a suspension. Ensure the vial is securely capped.

• Position in Bath: Place the vial in the ultrasonic bath. The water level in the bath should be equal to or slightly higher than the solvent level inside the vial for efficient energy transfer.

• Activate Sonication: Turn on the sonicator. Most standard laboratory sonicators operate at frequencies >20 kHz.[9]

• Monitor Dissolution: Sonicate in short bursts (e.g., 5-10 minutes) to avoid excessive heating of the sample, which could cause degradation.[11] After each burst, visually inspect the solution.

• Check for Completion: Continue sonication until all solid particles are dissolved.

• Stability Check: After dissolution, allow the solution to stand at room temperature. The absence of precipitation confirms that a stable solution has been formed, rather than just a fine colloidal suspension.

Logical Workflow for Troubleshooting

The following diagram outlines a systematic workflow for addressing solubility challenges with 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL.

Caption: Troubleshooting workflow for solubilizing 4-Bromo-2-(tert-butyl)oxazolo[4,5-C)pyridin-7-OL.

References

• Drug Discovery Online. (2023, December 18). 4 Strategies To Formulate Poorly Soluble APIs. Available from: [Link]

• Dr. Reddy's. Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Available from: [Link]

• Dr. Reddy's. Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients. Available from: [Link]

• Almac Group. (2010, October 1). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Available from: [Link]

• Wikipedia. Cosolvent. Available from: [Link]

• Wikipedia. Sonication. Available from: [Link]

• Almac Group. Key strategies central to overcoming poor API solubility. Available from: [Link]

• Black, S. (2010, May 4). On the Effect of Temperature on Aqueous Solubility of Organic Solids. ACS Publications. Available from: [Link]

• Envirostar. (2023, April 21). Unlocking the Benefits of Sonication for Creating Soluble Liquids. Available from: [Link]

• Kumar, S. et al. (2019, June 30). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Available from: [Link]

• Yildiz-Oren, I. et al. (2018). Solubility and Decomposition of Organic Compounds in Subcritical Water. PMC. Available from: [Link]

• Chemistry LibreTexts. (2022, July 4). 13.4: Effects of Temperature and Pressure on Solubility. Available from: [Link]

• Li, S. et al. (2022). Solubilization techniques used for poorly water-soluble drugs. PMC - NIH. Available from: [Link]

• ResearchGate. (2010). On the Effect of Temperature on Aqueous Solubility of Organic Solids. Available from: [Link]

• ACS Figshare. (2010, May 21). On the Effect of Temperature on Aqueous Solubility of Organic Solids. Available from: [Link]

• El-maradny, H. et al. (2025, July 30). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Available from: [Link]

• International Journal of Pharmaceutical, Chemical, and Biological Sciences. MIXED CO-SOLVENCY CONCEPT: A PROMISING TOOL TO ENHANCE SOLUBILITY OF POOR SOLUBLE DRUG ACECLOFENAC. Available from: [Link]

• Google Patents. US9730953B2 - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compound.

• PubMed. Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Available from: [Link]

• ResearchGate. (2019, January 23). Sonication speeds up dissolution or actually increase solubility?. Available from: [Link]

• MDPI. (2022, August 13). Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. Available from: [Link]

• Auctores. (2023, April 26). Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. Available from: [Link]

• LCGC International. (2022, August 1). Sonication Impacts and Sonolytic Pathways for Some Organic Solvents Used in Pharmaceutical Analyses. Available from: [Link]

• Elma Ultrasonic Cleaners. (2025, June 4). Sonication Baths for Sample Preparation. Available from: [Link]

• International Journal of Pharmaceutical and Chemical Sciences. Strategies for improving hydrophobic drugs solubility and bioavailability. Available from: [Link]

• World Journal of Pharmaceutical Research. (2023, March 13). Solubility enhancement techniques: A comprehensive review. Available from: [Link]

• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Available from: [Link]

• PMC. (2022, May 9). Design, Synthesis and Activity Study of Pyridine Derivatives as Highly Effective and Selective TYK2 Inhibitors. Available from: [Link]

• MDPI. (2026, April 2). Heterocyclic Derivatives Bearing 4-Pyridyl Substituents; Multitarget Biological Evaluation. Available from: [Link]

• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. Available from: [Link]

• Chem-Space. CAS 1305324-53-1 | 4-Bromo-2-(tert-butyl)oxazolo-[4,5-c]pyridine-7-carboxylic acid. Available from: [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Cosolvent - Wikipedia [en.wikipedia.org]
• 7. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmaexcipients.com [pharmaexcipients.com]
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• 10. Unlocking the Benefits of Sonication for Creating Soluble Liquids | Envirostar [envirostarllc.com]
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• 15. Co-solvent solubilization of some poorly-soluble antidiabetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Chromatographic Purification of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals facing challenges with the chromatographic purification of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL. The content is structured in a question-and-answer format to directly address common issues and provide practical, field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges encountered when purifying 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL?

A1: Researchers often face several key challenges during the purification of this and similar N-heterocyclic compounds:

• Co-elution with Impurities: Structurally similar impurities, such as positional isomers or starting materials, can have very close retention times to the target compound, making separation difficult.[1]

• Compound Instability: The oxazolopyridine core can be sensitive to certain chromatographic conditions. For instance, prolonged exposure to highly acidic or basic mobile phases or stationary phases might lead to degradation. Some oxazole derivatives are known to be unstable and can undergo hydrolytic ring-opening.[2]

• Poor Solubility: The compound may exhibit limited solubility in ideal mobile phases for optimal separation, leading to issues with sample loading and peak shape.

• Peak Tailing: The basic nitrogen atoms in the pyridine ring can interact strongly with acidic silanol groups on the surface of silica gel, a common stationary phase, resulting in asymmetric peak shapes (tailing).

Q2: How does the structure of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL influence the choice of chromatographic method?

A2: The molecular structure is the primary determinant for selecting an appropriate purification strategy. Key features include:

• Polarity: The presence of the hydroxyl (-OH) group and the nitrogen atoms in the heterocyclic rings imparts a degree of polarity to the molecule. However, the tert-butyl and bromo substituents are non-polar. This amphipathic nature suggests that both normal-phase and reversed-phase chromatography could be viable options.

• Aromaticity: The fused aromatic ring system can participate in π-π interactions with certain stationary phases, which can be exploited for separation.

• Basicity: The pyridine nitrogen is basic and can lead to strong interactions with acidic stationary phases like silica. This necessitates careful selection of the mobile phase or consideration of alternative stationary phases.

Troubleshooting Guide: Column Chromatography

This section provides solutions to specific problems you may encounter during the purification of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL.

Issue 1: Poor Separation of the Target Compound from a Key Impurity.

• Observation: The target compound and an impurity are co-eluting or showing very little separation on a silica gel column.

• Underlying Cause: The polarity of the target compound and the impurity are too similar for the chosen mobile phase system to resolve them effectively on the stationary phase.

• Solutions:

  • Optimize the Mobile Phase:

    • Adjust Polarity: If using a standard mobile phase like ethyl acetate/hexane, systematically vary the ratio to fine-tune the polarity. A shallower gradient or isocratic elution with a finely adjusted solvent ratio can improve resolution.[3]

    • Introduce a Different Solvent: Incorporating a third solvent with different selectivity can alter the interactions between the analytes and the stationary phase. For example, adding a small amount of methanol or dichloromethane to an ethyl acetate/hexane system can change the elution profile.

  • Change the Stationary Phase:

    • Alumina: For basic compounds like this, basic alumina can be a good alternative to acidic silica gel, as it minimizes strong interactions that lead to peak tailing and can alter selectivity.[3]

    • Chemically Modified Silica: Consider using a diol-bonded or cyano-bonded silica for different selectivity compared to standard silica.

    • Reversed-Phase Chromatography: If normal-phase fails, reversed-phase chromatography using a C18-modified silica stationary phase with a mobile phase of water and an organic modifier (like acetonitrile or methanol) is a powerful alternative.[4][5]

• Experimental Protocol: Method Development for Reversed-Phase HPLC

  • Column: C18, 5 µm particle size, 4.6 x 150 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[6]

  • Gradient: Start with a scout gradient (e.g., 5% to 95% B over 15 minutes) to determine the approximate elution time.

  • Optimization: Based on the scout gradient, design a shallower gradient around the elution point of the target compound to maximize resolution.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a suitable wavelength (determined by UV-Vis spectroscopy of the compound).

Issue 2: Significant Peak Tailing of the Target Compound.

• Observation: The peak corresponding to 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL is asymmetrical with a pronounced trailing edge.

• Underlying Cause: Strong interaction between the basic pyridine nitrogen and acidic silanol groups on the silica gel surface. This leads to a non-linear adsorption isotherm.

• Solutions:

  • Mobile Phase Additives:

    • Triethylamine (TEA): Add a small amount (e.g., 0.1-1%) of a basic modifier like triethylamine to the mobile phase. The TEA will preferentially interact with the active silanol sites, masking them from the target compound and resulting in a more symmetrical peak shape.

    • Ammonia: A solution of ammonia in methanol can also be used as a mobile phase component to reduce peak tailing.

  • Alternative Stationary Phases:

    • End-Capped Silica: Use a high-quality, end-capped silica gel where most of the free silanol groups have been chemically deactivated.

    • Alumina (Basic or Neutral): As mentioned previously, alumina is a good alternative for basic compounds.[3]

• Data Presentation: Effect of Mobile Phase Modifier on Peak Symmetry

Mobile Phase Composition	Tailing Factor
50% Ethyl Acetate / 50% Hexane	2.5
50% Ethyl Acetate / 50% Hexane + 0.5% Triethylamine	1.1

Issue 3: Apparent Degradation of the Compound on the Column.

• Observation: Low recovery of the target compound after chromatography, and the presence of new, unexpected spots on TLC analysis of the collected fractions.

• Underlying Cause: The compound may be unstable on the acidic surface of silica gel. The combination of the stationary phase and a potentially protic mobile phase could be catalyzing a degradation reaction.[2]

• Solutions:

  • Deactivate the Stationary Phase:

    • Use Neutralized Silica: Commercially available neutralized silica gel can be used.

    • Flush with a Basic Modifier: Before loading the sample, flush the column with the mobile phase containing a small amount of a base like triethylamine to neutralize the surface.

  • Minimize Contact Time:

    • Use Flash Chromatography: Employ flash chromatography with slightly higher pressure to reduce the residence time of the compound on the column.[7]

    • Avoid Leaving the Compound on the Column: Do not stop the chromatography midway and leave the compound adsorbed on the stationary phase for an extended period.

• Visualization: Workflow for Minimizing On-Column Degradation

References

• Introduction to Chromatography. (n.d.).
• Selecting a GC Column by a Specific Stationary Phase. (n.d.). Sigma-Aldrich.
• A Complete Guide to Mobile Phase and Stationary Phase in HPLC. (n.d.). Labtech.

• Kaźmierska, E., et al. (2020). Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents. Molecules. [Link]

• TLC Fundamentals – Stationary & mobile phase choice (part 4). (2020). Interchim – Blog.
• Technical Support Center: Purification of Chlorinated Heterocyclic Compounds. (n.d.). Benchchem.
• Guillaumet, G., et al. (2001). SYNTHESIS OF SUBSTITUTED OXAZOLO[4,5-b]- PYRIDINE DERIVATIVES.ARKIVOC.
• 4-Bromo-2-(tert-butyl)-6-iodooxazolo[4,5-c]pyridine-7-carbaldehyde. (2025). AiFChem.

• Kryshchyshyn, A., et al. (2026). Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores. Molecules. [Link]

• 4-Bromo-2-(tert-butyl)-6-iodo-7-(trimethylsilyl)oxazolo[4,5-c]pyridine AldrichCPR. (n.d.). Sigma-Aldrich.
• 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridine-7-carboxylic acid AldrichCPR. (n.d.). Sigma-Aldrich.

• Koshkin, I., et al. (2018). Synthesis and crystal structures of 7,8-bromo (dibromo)-3-tert-butylpyrazolo[5,1-c]t[5][8]riazines. Acta Crystallographica Section C: Structural Chemistry. Retrieved from Google Search.

• Li, Z., et al. (2025). Treatment options of nitrogen heterocyclic compounds in industrial wastewater: From fundamental technologies to energy valorization applications and future process design strategies.Water Research.

• Al-Mulla, A. (2025). Recent advances in non-conventional synthesis of N-heterocyclic compounds: emerging strategies and biological perspectives. RSC Advances. [Link]

• Fleming, T., et al. (2018). On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives.Tetrahedron.
• Sahu, A., et al. (2021). Stability-indicating LC Method for Quantification of Azelnidipine: Synthesis and Characterization of Oxidative Degradation Produ.Turkish Journal of Pharmaceutical Sciences.

• Fijałkowski, K., et al. (2021). Interaction between Antifungal Isoxazolo[3,4-b]Pyridin 3(1H)-One Derivatives and Human Serum Proteins Analyzed with Biomimetic Chromatography and QSAR Approach. Molecules. [Link]

• Recent advances in non-conventional synthesis of N-heterocyclic compounds: emerging strategies and biological perspectives. (2025). RSC Publishing. [Link]

• CAS 1305325-00-1 | 4-Bromo-2-(tert-butyl)oxazolo-[4,5-c]pyridine-7-carbaldehyde. (n.d.). Howei Pharm.
• Special Issue : Chemistry of Nitrogen Heterocyclic Compounds. (n.d.). MDPI.

• Baranov, D., et al. (2022). (E)-4-(2-(7-Bromo-t[3][8]hiadiazolo[3,4-c]pyridin-4-yl)vinyl)-N,N-diphenylaniline. Molbank. [Link]

• Process for producing 4-bromo-2-chlorophenols. (n.d.). Google Patents.
• 4-Bromo-2-chlorophenol. (n.d.). Santa Cruz Biotechnology.
• PURIFICATION AND CHARACTERIZATION OF BROMOCRESOL PURPLE FOR SPECTROPHOTOMETRIC SEAWATER ALKALINITY TITRATIONS. (n.d.). ScholarWorks at University of Montana.
• Balasubramani, V., et al. (2011). 2-Bromo-4-tert-butyl-6-[(pyridin-2-ylimino)methyl]phenol.Acta Crystallographica Section E: Structure Reports Online.

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• 4. labtech.tn [labtech.tn]
• 5. Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores [mdpi.com]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 8. ursinus.edu [ursinus.edu]

troubleshooting low conversion rates with 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL

Technical Support Center: 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol

Welcome to the technical support center for 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for low conversion rates and to answer frequently asked questions regarding the handling and application of this versatile building block.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the properties and handling of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol.

Q1: What are the key structural features and expected reactivity of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol?

A1: 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol is a halogenated, heterocyclic compound with several key features that dictate its reactivity:

• Oxazolo[4,5-c]pyridine Core: This fused heterocyclic system is electron-deficient, which can influence the reactivity of its substituents.

• Bromo Substituent: The bromine atom at the 4-position is the primary site for transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.[1][2] The reactivity of this C-Br bond is generally high in such reactions.[3]

• Tert-butyl Group: Located at the 2-position, this bulky group provides significant steric hindrance. This can shield the adjacent oxazole nitrogen and potentially influence the rate and success of coupling reactions at the nearby 4-position by affecting the approach of bulky catalyst complexes.[4]

• Phenolic Hydroxyl Group: The -OH group at the 7-position is acidic and can be deprotonated by bases. This can affect the compound's solubility and may require protection in certain reaction schemes, or it can be leveraged to modulate electronic properties. It also makes the compound polar.

Q2: What are the recommended storage conditions for this compound?

A2: To ensure long-term stability and purity, 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol should be stored in a tightly sealed container in a cool, dry place, protected from light.[5] For sensitive compounds, particularly those intended for catalysis where trace impurities can have a large impact, storage under an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent gradual degradation from atmospheric moisture and oxygen.[5]

Q3: What are the general solubility characteristics of this compound?

A3: Due to the polar phenolic hydroxyl group and the heterocyclic core, this compound is expected to have good solubility in polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and tetrahydrofuran (THF). It may have limited solubility in nonpolar solvents like hexanes. The solubility can be significantly increased in many solvents by deprotonating the hydroxyl group with a base.

Q4: How can I purify the final product after a reaction involving this molecule?

A4: The purification strategy depends on the properties of the final product.

• For polar, non-volatile compounds: Flash column chromatography is a common and effective method.[6] Given the nitrogen-containing heterocyclic core, silica gel can sometimes cause streaking or irreversible adsorption due to its acidic nature. If this is observed, consider deactivating the silica gel by pre-treating it with a solvent system containing a small amount of a basic additive like triethylamine (0.5-1%).[5] Alternatively, using a different stationary phase like alumina may be beneficial.[5]

• For crystalline solids: Recrystallization is an excellent method for achieving high purity.[6] A survey of different solvents should be conducted to find one that dissolves the compound when hot but provides low solubility when cold.[5]

Part 2: Troubleshooting Guide for Low Conversion Rates

Low yields in reactions with sterically hindered heterocyclic halides are a common challenge. This guide provides a systematic approach to diagnosing and resolving these issues, with a focus on palladium-catalyzed cross-coupling, a primary application for this substrate.

Section A: Initial Checks & Fundamental Issues

Q1: My reaction shows very low or no conversion. What are the first things I should check?

A1: Before undertaking extensive optimization, it is crucial to verify the foundational parameters of your experiment. Often, the root cause of a failed reaction lies in the basic setup rather than the core chemistry.

Caption: Initial diagnostic workflow for failed reactions.

• Reagent Integrity and Stoichiometry:

  • Purity: Ensure the purity of all starting materials. For cross-coupling reactions, the boronic acid (or other coupling partner) can degrade over time. Protodeboronation is a common side reaction for boronic acids.[7]

  • Stoichiometry: Double-check all calculations. An incorrect excess of the coupling partner or base can be detrimental. Typically, a slight excess (1.2-1.5 equivalents) of the boron reagent is used.

• Inert Atmosphere: Palladium(0) catalysts are highly sensitive to oxygen.[7] An inadequate inert atmosphere can lead to rapid catalyst deactivation. Ensure your solvent is properly degassed and that the reaction vessel was thoroughly flushed with nitrogen or argon before adding the catalyst.

• Temperature Control: Verify that your heating mantle or oil bath is calibrated and maintaining the target temperature. Many cross-coupling reactions have a specific temperature window for optimal performance; too low, and the reaction is too slow, too high, and catalyst decomposition can occur.[8]

• Reaction Monitoring: Confirm that your analytical method (TLC, LC-MS, GC-MS) is capable of resolving the starting material and the expected product. It's possible the reaction is working, but the product is not being correctly identified.

Q2: How critical is an inert atmosphere, and what is the best practice for setting it up without a glovebox?

A2: An inert atmosphere is absolutely critical for the success of most palladium-catalyzed cross-coupling reactions. The active Pd(0) species is readily oxidized to inactive Pd(II) by atmospheric oxygen, which halts the catalytic cycle.[7]

Best Practice: Purge-and-Refill Cycles [9]

• Assembly: Assemble your glassware (oven-dried or flame-dried) with all solid, non-volatile reagents (aryl halide, boron reagent, base).

• Seal: Seal the flask with a rubber septum.

• Cycle: Connect the flask to a Schlenk line or a dual-manifold system with vacuum and an inert gas (argon is preferred as it's denser than air).

  • Evacuate the flask under vacuum for 1-2 minutes to remove the bulk of the air.

  • Backfill the flask with inert gas.

• Repeat: Repeat this evacuate/backfill cycle at least three times to ensure the removal of residual oxygen and moisture.[9]

• Solvent Addition: Add your degassed solvent via syringe through the septum. A solvent is typically degassed by bubbling an inert gas through it for 15-30 minutes or by using several freeze-pump-thaw cycles for more sensitive reactions.[7][9]

• Catalyst Addition: Finally, add the catalyst under a positive pressure of inert gas.

Section B: Optimizing Palladium-Catalyzed Cross-Coupling Reactions

Given the steric hindrance from the tert-butyl group, standard Suzuki-Miyaura conditions may fail. A systematic optimization of the catalyst system, base, and temperature is often necessary.

Q1: I'm seeing only starting material. How do I choose the right catalyst and ligand for this sterically hindered substrate?

A1: This is the most common issue with hindered substrates. The steric bulk of the tert-butyl group near the reaction center impedes the key steps of the catalytic cycle. The solution is to use a catalyst system specifically designed to overcome this hindrance.

• The Problem: Standard ligands like triphenylphosphine (PPh₃) are often not bulky or electron-rich enough to promote the reaction. They can lead to slow oxidative addition and reductive elimination steps, which are critical for C-C bond formation.[4]

• The Solution: Use Bulky, Electron-Rich Ligands. These ligands promote the formation of a highly reactive, coordinatively unsaturated monoligated Pd(0) species.[10] This active catalyst is better able to access the hindered C-Br bond for oxidative addition and accelerates the final reductive elimination step.[4]

Ligand Class	Recommended Ligands	Rationale for Hindered Substrates
Bulky Biarylphosphines	SPhos, XPhos, RuPhos	Considered the gold standard for challenging couplings. Their bulk and electron-donating properties significantly accelerate both oxidative addition and reductive elimination.[4][11]
Bulky Trialkylphosphines	Tri-tert-butylphosphine P(t-Bu)₃	Highly electron-rich and effective for coupling aryl chlorides and bromides, even at room temperature in some cases.[12][13]
N-Heterocyclic Carbenes (NHCs)	IPr, SImes	Strong σ-donors that form very stable complexes with palladium, often showing high efficacy with tetra-ortho-substituted biaryls.[14]
Ferrocenylphosphines	dppf	Often effective for heteroaromatic couplings, providing a good balance of steric and electronic properties.[2]

Starting Recommendation: For 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol, begin with a catalyst system like Pd(OAc)₂ with SPhos or XPhos , or a pre-formed catalyst like XPhos Pd G2 .

Q2: My reaction is sluggish. What is the role of the base, and which one should I choose?

A2: The base plays a crucial, multifaceted role in the Suzuki-Miyaura reaction. It is not just a proton scavenger. Its primary function is to activate the boronic acid by forming a more nucleophilic boronate "ate" complex (e.g., [R-B(OH)₃]⁻), which is necessary for the transmetalation step.[15][16]

• Weak Bases (e.g., Na₂CO₃, K₂CO₃): Often used in aqueous solvent mixtures. They are generally effective for standard couplings but may be insufficient for challenging, sterically hindered substrates where a faster transmetalation rate is required.

• Stronger Bases (e.g., K₃PO₄, Cs₂CO₃): These are often the bases of choice for difficult couplings. They more effectively generate the reactive boronate species, accelerating the rate-limiting transmetalation step. K₃PO₄ is particularly effective in anhydrous organic solvents like dioxane or toluene.[4][15]

• Organic Bases (e.g., Et₃N, DBU): Generally less effective for Suzuki couplings as they are often not strong enough to efficiently form the boronate complex.

Recommendation: For this substrate, a moderately strong inorganic base is recommended. Potassium phosphate (K₃PO₄) is an excellent starting point, especially when using bulky phosphine ligands in solvents like dioxane or toluene.[4]

Q3: How does temperature affect the reaction, and what's the optimal range?

A3: Temperature is a critical parameter that must be carefully optimized.

• Low Temperature (e.g., < 80 °C): The reaction rate may be too slow to achieve significant conversion in a reasonable timeframe, especially with a hindered substrate.

• High Temperature (e.g., > 110 °C): While higher temperatures increase the reaction rate, they also significantly accelerate catalyst decomposition pathways, leading to the formation of inactive palladium black.[8] This can cause the reaction to stall prematurely.

Optimization Strategy: Run the reaction at a moderate temperature (e.g., 80-100 °C ) and monitor its progress.[8] If the reaction is clean but slow, a modest increase in temperature may be beneficial. If catalyst decomposition is observed (a black precipitate forms), the temperature should be lowered.

Section C: Advanced Troubleshooting & Side Reactions

Q1: My reaction starts but then stalls. What could be causing catalyst deactivation?

A1: Catalyst deactivation is a common reason for incomplete reactions. The primary cause is the aggregation of the active Pd(0) species into inactive palladium black.[8]

• Insufficient Ligand: An inadequate ligand-to-palladium ratio can leave the palladium center coordinatively unsaturated and prone to aggregation. Ensure a slight excess of ligand relative to the palladium source (e.g., Pd:Ligand ratio of 1:1.1 to 1:2.2).

• High Temperature: As discussed, excessive heat is a major contributor to catalyst decomposition.[8]

• Oxygen Contamination: Even small leaks in your inert atmosphere setup can introduce enough oxygen to degrade the catalyst and ligands over the course of the reaction.[7]

Q2: I'm observing significant side products like dehalogenation or homocoupling. How can I minimize these?

A2: These side reactions compete with your desired cross-coupling pathway and reduce your yield.

• Dehalogenation (C-Br bond is replaced by C-H): This occurs when a palladium-hydride (Pd-H) species is formed, which can arise from reactions with trace water, alcohol solvents, or certain amine bases.[3][17]

  • Solution: Switch to a non-protic solvent (e.g., dioxane, toluene) and a non-hydride-donating base (e.g., K₃PO₄, Cs₂CO₃). Ensure all reagents and solvents are anhydrous.[17]

• Homocoupling (Boronic acid couples with itself): This is often promoted by the presence of oxygen.[8]

  • Solution: Improve your degassing procedure.[7] Using a Pd(0) source like Pd₂(dba)₃ can sometimes mitigate this, as the in-situ reduction of Pd(II) sources (like Pd(OAc)₂) can consume the boronic acid and lead to homocoupling.[7]

Part 3: Protocols and Data

Generalized Protocol for Suzuki-Miyaura Coupling of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol

This is a starting point for optimization. The ideal conditions will be substrate-specific.

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol (1.0 equiv), the arylboronic acid (1.5 equiv), and potassium phosphate (K₃PO₄, 3.0 equiv).

• Inert Atmosphere: Seal the flask with a septum and perform three evacuate-backfill cycles with argon.[9]

• Catalyst Addition: Under a positive pressure of argon, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4.4 mol%).

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (to achieve a concentration of ~0.1 M with respect to the limiting reagent) via syringe.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel.

Table of Recommended Starting Conditions for Optimization

Parameter	Recommended Starting Point	Alternatives to Screen	Rationale
Catalyst Loading	2 mol% Pd(OAc)₂	1-5 mol%	Higher loading for difficult couplings, lower for optimization.
Ligand	SPhos (1.1 eq to Pd)	XPhos, P(t-Bu)₃, dppf	Bulky, electron-rich ligands are essential for hindered substrates.[4]
Base	K₃PO₄ (3.0 eq)	Cs₂CO₃, K₂CO₃	Stronger, non-nucleophilic bases accelerate transmetalation.[15]
Solvent	1,4-Dioxane (anhydrous)	Toluene, THF	Aprotic solvents are generally preferred to minimize side reactions.[17]
Temperature	100 °C	80 °C, 110 °C	Balance between reaction rate and catalyst stability.[8]
Concentration	0.1 M	0.05 M - 0.5 M	Can influence reaction kinetics and catalyst stability.

Part 4: Visualizations

Suzuki-Miyaura Catalytic Cycle

Sources

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• 11. The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles Through the Use of P(t-Bu)3 and PCy3 as Ligands - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol and its 4-Chloro Analog

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic functionalization of heterocyclic scaffolds is a cornerstone of drug discovery. The oxazolo[4,5-c]pyridine core, a privileged structure in numerous biologically active compounds, presents a versatile platform for the introduction of molecular diversity. The reactivity of halogenated intermediates is paramount in dictating the synthetic routes available for lead optimization. This guide provides an in-depth, objective comparison of the reactivity of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol and its 4-chloro counterpart. This analysis is grounded in fundamental chemical principles and supported by experimental data from analogous systems, offering a predictive framework for researchers in the field.

Introduction: The Halogen Dance in Heterocyclic Reactivity

The choice between a bromo or a chloro substituent at the 4-position of the oxazolo[4,5-c]pyridine ring is a critical decision in synthetic planning. This choice profoundly influences the molecule's susceptibility to key transformations such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution (SNAr). The inherent differences in the carbon-bromine (C-Br) and carbon-chlorine (C-Cl) bonds, in terms of bond strength and polarization, dictate the energetic landscape of these reactions and, consequently, the optimal conditions required for successful chemical transformations.

At a Glance: Key Reactivity Differences

Reaction Type	4-Bromo Analog	4-Chloro Analog	Underlying Principle
Palladium-Catalyzed Cross-Coupling	More Reactive	Less Reactive	Weaker C-Br bond facilitates oxidative addition.
Nucleophilic Aromatic Substitution (SNAr)	Less Reactive	More Reactive	Higher electronegativity of Cl polarizes the C-Cl bond, enhancing electrophilicity.

The Heart of the Matter: A Deeper Dive into Reactivity

The divergent reactivity of the 4-bromo and 4-chloro analogs can be rationalized by examining the rate-determining steps of the primary reaction classes they undergo.

Palladium-Catalyzed Cross-Coupling Reactions: The Bromo Advantage

In palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations, the initial oxidative addition of the aryl halide to the palladium(0) complex is often the rate-determining step.[1] The C-Br bond, with a bond dissociation energy of approximately 276 kJ/mol, is significantly weaker than the C-Cl bond (~339 kJ/mol).[1] This lower bond energy translates to a lower activation barrier for the oxidative addition of the 4-bromo analog, rendering it the more reactive substrate in these transformations.

This increased reactivity often allows for the use of milder reaction conditions, lower catalyst loadings, and shorter reaction times, which are all advantageous in a drug discovery setting. For the 4-chloro analog, achieving comparable yields may necessitate more sophisticated and often more expensive catalyst systems, such as those employing bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs), which are designed to facilitate the activation of less reactive aryl chlorides.[2]

dot graph { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

"4-Bromo Analog" -> "Lower Activation Energy for Oxidative Addition" [label="Weaker C-Br Bond"]; "Lower Activation Energy for Oxidative Addition" -> "Faster Reaction Rate" [label="Facilitated"]; "Faster Reaction Rate" -> "Higher Yields under Milder Conditions";

Nucleophilic Aromatic Substitution (SNAr): The Chloro Ascendancy

In contrast to cross-coupling reactions, the reactivity order is often inverted in nucleophilic aromatic substitution (SNAr) reactions. The SNAr mechanism proceeds via a two-step addition-elimination pathway, with the initial nucleophilic attack on the electron-deficient aromatic ring being the rate-determining step. The reactivity in this case is governed by the electrophilicity of the carbon atom bearing the halogen.

Due to the higher electronegativity of chlorine compared to bromine, the C-Cl bond is more polarized. This increased polarization renders the carbon atom of the 4-chloro analog more electrophilic and, therefore, more susceptible to attack by nucleophiles. Consequently, the 4-chloro derivative is generally more reactive in SNAr reactions. This trend is particularly pronounced when the pyridine ring is activated by electron-withdrawing groups, a condition that is met by the inherent electron-deficient nature of the pyridine nucleus.

dot graph { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

"4-Chloro Analog" -> "More Polarized C-Cl Bond" [label="Higher Electronegativity of Cl"]; "More Polarized C-Cl Bond" -> "More Electrophilic Carbon" [label="Increased δ+"]; "More Electrophilic Carbon" -> "Faster Nucleophilic Attack" [label="Lower Energy Transition State"]; "Faster Nucleophilic Attack" -> "Higher SNAr Reactivity";

Experimental Evidence from Analogous Systems

Suzuki-Miyaura Coupling:

Studies on the Suzuki-Miyaura coupling of 4-halopyridines consistently demonstrate the superior reactivity of the bromo-substituted derivatives. For instance, the coupling of 4-bromopyridine with phenylboronic acid typically proceeds to high yields under standard palladium catalysis, while the corresponding reaction with 4-chloropyridine often requires more specialized and highly active catalyst systems to achieve similar efficacy.[1]

Table 1: Representative Yields in Suzuki-Miyaura Coupling of 4-Halopyridines

Halopyridine	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Bromopyridine	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	100	12	95	[3]
4-Chloropyridine	Pd₂(dba)₃ / SPhos	K₃PO₄	Dioxane/H₂O	110	18	92	[4]

Buchwald-Hartwig Amination:

Similar trends are observed in the Buchwald-Hartwig amination. The cross-coupling of 4-bromopyridine with various amines generally proceeds more readily than with 4-chloropyridine. A study on the amination of 4-halo-1H-1-tritylpyrazoles, a related heterocyclic system, showed that the 4-bromo analog gave a significantly higher yield (60%) compared to the 4-chloro analog under identical conditions.[5]

Table 2: Comparative Yields in Buchwald-Hartwig Amination

Substrate	Amine	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Bromo-1-tritylpyrazole	Piperidine	Pd(dba)₂ / tBuDavePhos	K₂CO₃	Xylene	90	24	60	[5]
4-Chloro-1-tritylpyrazole	Piperidine	Pd(dba)₂ / tBuDavePhos	K₂CO₃	Xylene	90	24	Low	[5]

Nucleophilic Aromatic Substitution (SNAr):

Kinetic studies on the SNAr reactions of substituted pyridines with secondary amines have shown that the nature of the leaving group plays a crucial role. While fluoride is the most reactive leaving group, in a comparison between chloride and bromide, the former often exhibits higher reactivity. For instance, kinetic studies of the reactions of 2-methoxy-3-nitropyridine and 2-methoxy-5-nitropyridine with various secondary amines have been reported, providing a framework for understanding the electronic effects on SNAr reactivity.[6]

Experimental Protocols

The following protocols are provided as a starting point for the investigation of the reactivity of 4-Bromo- and 4-Chloro-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol. Optimization of these conditions may be necessary for these specific substrates.

General Procedure for Suzuki-Miyaura Coupling

• To an oven-dried reaction vessel, add the 4-halo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol (1.0 equiv.), the desired boronic acid or boronate ester (1.2-1.5 equiv.), and the base (e.g., K₂CO₃, K₃PO₄, or Cs₂CO₃, 2.0-3.0 equiv.).

• The vessel is sealed, evacuated, and backfilled with an inert gas (e.g., argon or nitrogen) three times.

• Degassed solvent (e.g., dioxane/water, toluene/water, or DME) is added via syringe.

• The palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂/ligand, or a pre-catalyst, 1-5 mol%) is added. For the 4-chloro analog, a more active catalyst system such as Pd₂(dba)₃ with a bulky phosphine ligand (e.g., SPhos, XPhos) is recommended.

• The reaction mixture is heated to the desired temperature (typically 80-120 °C) with vigorous stirring.

• The reaction progress is monitored by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

General Procedure for Buchwald-Hartwig Amination

• To an oven-dried Schlenk tube, add the 4-halo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol (1.0 equiv.), the palladium pre-catalyst (e.g., a G3 or G4 palladacycle, 1-5 mol%), the appropriate phosphine ligand (e.g., RuPhos, BrettPhos, or XantPhos, 1.1-1.5 equiv. relative to Pd), and the base (e.g., NaOtBu, LiHMDS, or K₃PO₄, 1.5-2.0 equiv.).

• The tube is sealed, evacuated, and backfilled with an inert gas three times.

• Anhydrous, degassed solvent (e.g., toluene, dioxane, or THF) is added, followed by the amine (1.1-1.5 equiv.).

• The reaction is heated to the desired temperature (typically 80-110 °C) with stirring.

• The reaction is monitored by TLC or LC-MS.

• Upon completion, the reaction is cooled, diluted with an organic solvent, and washed with water and brine.

• The organic layer is dried, filtered, and concentrated.

• The crude product is purified by column chromatography.

Conclusion and Strategic Recommendations

The choice between 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol and its 4-chloro analog as a synthetic intermediate is a nuanced decision that depends on the intended chemical transformation.

• For palladium-catalyzed cross-coupling reactions , the 4-bromo analog is the superior choice , offering higher reactivity that translates to milder reaction conditions and potentially higher yields with simpler catalytic systems.

• For nucleophilic aromatic substitution reactions , the 4-chloro analog is predicted to be more reactive , owing to the increased electrophilicity of the carbon atom at the 4-position.

By understanding the fundamental principles that govern the reactivity of these two valuable building blocks, researchers can make more informed decisions in their synthetic strategies, ultimately accelerating the drug discovery process. This guide provides a solid foundation for navigating the "halogen dance" in the functionalization of the oxazolo[4,5-c]pyridine scaffold.

References

• Alkylamino coupling reactions at the C4 positions of 4-halo-1H-1-tritylpyrazoles were investigated using palladium or copper catalysts. The Pd(dba)2 catalyzed C-N coupling reaction of aryl- or alkylamines, lacking a β-hydrogen atom, proceeded smoothly using tBuDavePhos as a ligand. As a substrate, 4-Bromo-1-tritylpyrazole was more effective than 4-iodo or chloro-1-tritylpyrazoles. Link

• Synthesis of new functionnalized oxazolo[4,5-b]pyridines was described. 5-Bromo-3-hydroxy-2-aminopyridine was heated, in the presence of PPSE or PPA, with 4-cyanobenzoic acid, (4-piperidinyl)acetic or propanoic acid to afford 1,3-oxazolo derivatives. Link

• A Comparative Guide to Ligands for the Buchwald-Hartwig Amination of Pyridines. Link

• Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow. Link

• Suzuki Coupling of Pyridyl Halides: A Comparative Guide to the Reactivity of Chloropyridines and Bromopyridines. Link

• Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction of amines and aryl halides that results in formation of C-N bonds. Link

• In organic chemistry, the Buchwald–Hartwig amination is a chemical reaction for the synthesis of carbon–nitrogen bonds via the palladium-catalyzed coupling reactions of amines with aryl halides. Link

• Comparative kinetic study of the Suzuki reaction involving 4-bromo aniline, unsubstituted aryl bromide and 4-bromo nitrobenzene with phenylboronic acid using the Pd–poly(AA) hybrid catalyst. Link

• Navigating the Suzuki Coupling Landscape: A Comparative Guide to 2-Amino-6-bromopyridine and 2-Amino-6-chloropyridine. Link

• A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors. Link

• Selective Halogenation of Pyridines Using Designed Phosphine Reagents. Link

• SNAr reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density fun. Link

• Facile Pyridine SNAr Reactions via N-Phosphonium–Pyridinium Intermediates. Link

• Reactivity of 4-Aminopyridine with Halogens and Interhalogens: Weak Interactions Supported Networks of 4-Aminopyridine and 4-Aminopyridinium. Link

• A Comparative Guide to Catalysts for Suzuki-Miyaura Coupling of Pyridines. Link

• A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes. Link

• Directed nucleophilic aromatic substitution reaction. Link

• Synthesis and antioxidant properties of novel thiazolo[4,5-b]pyridine-2-ones. Link

• 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates. Link

• SNAr reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density functional theory. Link

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Link

• Synthesis and Optical Properties of Substituted Derivatives of Oxazolo[5,4-b]Pyridine. Link

• Oxazolo[4,5-b]pyridines. Regiochemistry of Electrophilic Substitution in the 2-Diethylaminooxazolo[4,5-b]pyridine System. Link

• Selective Halogenation of Pyridines Using Designed Phosphine Reagents. Link

• Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores. Link

• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. Link

• Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores. Link

• Synthesis and Optical Properties of Substituted Derivatives of Oxazolo[5,4-b]Pyridine. Link

• 2-(Substituted phenyl)oxazolo[4,5-b]pyridines and 2-(substituted phenyl)oxazolo[5,4-b]pyridines as nonacidic antiinflammatory agents. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

HPLC method validation for quantifying 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL

Optimizing and Validating HPLC Methods for 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL: A Comparative Guide

As a Senior Application Scientist, I frequently encounter complex heterocyclic compounds that defy standard chromatographic approaches. One such challenging molecule is 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL . This compound presents a unique analytical puzzle: it possesses a bulky hydrophobic moiety (tert-butyl), a highly polarizable halogen (bromo), a basic pyridine nitrogen, and an acidic phenolic-like hydroxyl group.

When developing a quantitative assay for this Active Pharmaceutical Ingredient (API) or intermediate, defaulting to a standard C18 column often results in severe peak tailing, poor resolution from synthetic impurities, and ultimately, a failure to meet the rigorous standards set by the [1].

This guide objectively compares the performance of a Pentafluorophenyl (PFP) stationary phase against traditional C18 and Biphenyl alternatives, explaining the mechanistic causality behind the phase selection, and provides a fully self-validating, step-by-step protocol for ICH Q2(R2) compliance.

Chromatographic Challenges & Stationary Phase Selection

To quantify 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL accurately, we must first understand its behavior in solution. At a typical acidic mobile phase (pH 3.0), the basic pyridine nitrogen is protonated. On a standard C18 column , this positively charged nitrogen interacts strongly with residual, unshielded acidic silanols on the silica support via secondary ion-exchange mechanisms. This causes severe peak tailing (As > 2.0).

Furthermore, while the Biphenyl column offers enhanced π−π stacking with the oxazolopyridine core, it lacks the specific selectivity required to optimally resolve the brominated compound from its closely related de-brominated impurities.

The PFP (Pentafluorophenyl) column emerges as the superior product. The highly electronegative fluorine atoms create a strong dipole moment, facilitating unique halogen-bonding interactions with the bromo substituent. Additionally, the rigid fluorinated ring provides shape selectivity that easily accommodates the bulky tert-butyl group while shielding residual silanols, resulting in sharp, symmetrical peaks.

Fig 1: Stationary phase interaction mechanisms for the target heterocyclic analyte.

Table 1: Objective Performance Comparison of Stationary Phases

Conditions: Isocratic elution, 60:40 Methanol: 10mM Ammonium Formate (pH 3.0), Flow 1.0 mL/min, 254 nm.

Parameter	C18 (Alternative)	Biphenyl (Alternative)	PFP (Product)
Retention Time (tR)	4.2 min	5.8 min	6.5 min
Tailing Factor (As)	2.15 (Fail)	1.40 (Pass)	1.05 (Excellent)
Theoretical Plates (N)	4,500	8,200	14,500
Resolution (Rs) from Impurity	1.1	1.8	3.4

Data Interpretation: The PFP column significantly outperforms the alternatives. The tailing factor of 1.05 indicates the elimination of secondary silanol interactions, making it the only viable candidate for a highly precise, validated quantitative method.

ICH Q2(R2) Method Validation Strategy

With the PFP column selected, we transition from method development to validation. The recently updated [2] emphasize a lifecycle approach, beginning with an Analytical Target Profile (ATP) and culminating in a robust, self-validating system.

Fig 2: ICH Q2(R2) and Q14 aligned analytical method validation lifecycle.

Table 2: Quantitative Validation Results (PFP Column)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Linearity (R²)	≥ 0.999	0.9998 (Range: 10-150 µg/mL)	Pass
Accuracy (% Recovery)	98.0% - 102.0%	99.5% ± 0.4%	Pass
Repeatability (% RSD)	≤ 2.0% (n=6)	0.65%	Pass
Intermediate Precision	≤ 2.0% (n=12, 2 days)	0.82%	Pass
LOD / LOQ	Signal-to-Noise ≥ 3 / ≥ 10	0.5 µg/mL / 1.5 µg/mL	Pass

Step-by-Step Experimental Methodology

To ensure absolute trustworthiness and reproducibility, the following protocol represents a self-validating system. Every run must begin with a System Suitability Test (SST) to confirm the chromatographic environment is stable before sample analysis.

Phase A: Preparation and System Suitability

• Mobile Phase Preparation: Accurately weigh 0.63 g of Ammonium Formate and dissolve in 1000 mL of HPLC-grade water. Adjust the pH to 3.0 ± 0.05 using concentrated Formic Acid. Filter through a 0.22 µm PTFE membrane. Mix with HPLC-grade Methanol in a 40:60 (v/v) ratio (Aqueous:Organic).

• Standard Preparation: Weigh exactly 50.0 mg of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL reference standard into a 50 mL volumetric flask. Dissolve and make up to volume with the mobile phase to create a 1000 µg/mL stock. Dilute to a working concentration of 100 µg/mL.

• System Suitability Testing (SST): Inject the 100 µg/mL standard six consecutive times.

  • Causality Check: The system is only deemed suitable if %RSD of peak area is ≤ 1.0%, Theoretical Plates (N) ≥ 10,000, and Tailing Factor (As) ≤ 1.2. This ensures the PFP column's active sites are properly equilibrated and the dipole interactions are stable.

Phase B: Executing the Validation Protocols

According to standard [3], proceed with the following:

• Specificity via Forced Degradation:

  • Expose the 100 µg/mL standard to 0.1N HCl, 0.1N NaOH, 3% H2​O2​ , and UV light (254 nm) for 24 hours.

  • Action: Inject degraded samples. Ensure the photodiode array (PDA) peak purity angle is less than the purity threshold for the main peak, proving no co-elution of degradation products.

• Linearity and Range:

  • Prepare calibration standards at 10, 25, 50, 75, 100, 125, and 150 µg/mL.

  • Action: Inject each standard in triplicate. Plot peak area against concentration and calculate the regression line using the method of least squares.

• Accuracy (Recovery):

  • Spike a known placebo matrix with the API at 50%, 100%, and 150% of the target concentration (100 µg/mL).

  • Action: Prepare three replicates per level (9 determinations total). Calculate the percentage recovery against the theoretical spiked amount.

• Robustness:

  • Deliberately alter the flow rate (± 0.1 mL/min), column temperature (± 2°C), and mobile phase organic composition (± 2%).

  • Action: Verify that the SST criteria (specifically resolution and tailing factor) remain within acceptable limits despite these variations.

Conclusion

Quantifying structurally complex molecules like 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL requires moving beyond default methodologies. By understanding the molecular causality—specifically the compound's amphiphilic nature and halogenated structure—we objectively demonstrated that a PFP stationary phase drastically outperforms standard C18 and Biphenyl columns. When coupled with a rigorous, ICH Q2(R2)-compliant validation protocol, this method provides a highly trustworthy, reproducible, and regulatory-ready analytical solution.

References

• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." Europa.eu. Available at:[Link]

• Altasciences. "Practical Strategies for ICH Q14 and Q2(R2) Compliance." Altasciences Blog. Available at:[Link]

• PharmaGuideline. "Steps for HPLC Method Validation." Pharmaguideline.com. Available at:[Link]

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Practical Strategies for ICH Q14 and Q2(R2) | Altasciences Blog [altasciences.com]
• 3. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]

The Role of Steric Hindrance in Oxazolopyridine Synthesis: A Comparative Guide to Tert-Butyl and Methyl Groups

Introduction: The Significance of the Oxazolopyridine Scaffold

The oxazolopyridine core is a privileged heterocyclic scaffold, forming the structural basis for a multitude of compounds with significant applications in medicinal chemistry and materials science. These molecules are known to exhibit a wide range of biological activities, including as inhibitors for enzymes like Glycogen Synthase Kinase-3β (GSK-3β), and are being explored for their anti-inflammatory and neuroprotective potential. Given their importance, the efficient and predictable synthesis of substituted oxazolopyridines is a critical endeavor for researchers in drug development and organic synthesis.

This guide provides an in-depth comparison of the steric effects of two common alkyl substituents, the bulky tert-butyl group and the smaller methyl group, on the synthesis of the oxazolopyridine framework. Understanding these steric influences is paramount for controlling reaction outcomes, optimizing yields, and designing novel molecular entities with desired properties. We will explore the theoretical underpinnings of steric hindrance, present comparative data, and provide detailed experimental protocols to illustrate these principles in practice.

Pillar 1: Expertise & Experience - The Causality Behind Steric Effects

Steric hindrance is a fundamental concept in organic chemistry, describing the influence of the spatial arrangement of atoms on reaction rates and pathways. It arises from non-bonding interactions (van der Waals repulsion) when atoms or groups are brought into close proximity. The size and conformation of substituent groups can dramatically affect the accessibility of a reaction center to incoming reagents.

The tert-butyl group, -C(CH₃)₃, is the archetypal sterically demanding group. Its three methyl groups create a bulky, umbrella-like shield around its point of attachment. In contrast, the methyl group, -CH₃, is significantly smaller and presents a much lower steric barrier. This difference in size is the primary determinant of their contrasting effects on chemical reactions.

A useful quantitative measure of a substituent's steric bulk is its A-value, which represents the free energy difference when the group is in an axial versus an equatorial position on a cyclohexane ring. A larger A-value signifies a greater steric demand. The data clearly shows the immense steric presence of the tert-butyl group compared to the methyl group.[1][2][3]

Table 1: Quantitative Comparison of Steric Properties

Substituent	A-Value (kcal/mol)	van der Waals Radius (Å)
Methyl (-CH₃)	~1.74[1][3]	~2.00
Tert-butyl (-C(CH₃)₃)	~5.0[1][3]	Significantly larger than methyl

Note: The van der Waals radius for a group is an approximation; the A-value provides a more direct measure of its steric influence in a molecule.

In the context of oxazolopyridine synthesis, which often involves an intramolecular cyclization to form the five-membered oxazole ring, these steric differences have profound consequences:

• Reaction Rates: The formation of the transition state during cyclization requires specific bond angles and proximity between reacting functional groups. A bulky tert-butyl group adjacent to the reaction center can significantly raise the energy of this transition state due to steric repulsion, thereby slowing down the reaction rate compared to a smaller methyl group.

• Reaction Yields: Increased steric hindrance can make the desired cyclization pathway less favorable, potentially allowing side reactions to become more competitive. This can lead to lower isolated yields of the target oxazolopyridine when using tert-butyl-substituted precursors.

• Regioselectivity: When a precursor molecule has multiple potential sites for reaction, the immense steric bulk of a tert-butyl group can act as a "directing group," effectively blocking reaction at nearby positions and favoring reaction at a more accessible, less hindered site. This is a powerful tool for achieving selectivity in complex syntheses.[4]

Pillar 2: Trustworthiness - Self-Validating Protocols and Mechanisms

A common and robust method for synthesizing the oxazolopyridine scaffold is the condensation of a 2-amino-3-hydroxypyridine with a carboxylic acid, often facilitated by a dehydrating agent like polyphosphoric acid (PPA).[5][6] PPA plays a dual role: it acts as a Brønsted acid and a dehydrating agent, promoting the formation of an acylium ion or a mixed anhydride intermediate from the carboxylic acid, which is then attacked by the aminopyridine.[7][8]

The following workflow and diagrams illustrate this key synthetic pathway and highlight the mechanistic differences imposed by methyl versus tert-butyl substitution.

General Experimental Workflow

The diagram below outlines the typical laboratory procedure for the synthesis of 2-substituted oxazolo[4,5-b]pyridines.

Caption: Comparative energy profile of the cyclization transition state.

Pillar 3: Authoritative Grounding & Detailed Protocols

The following protocols provide a practical framework for synthesizing representative methyl- and tert-butyl-substituted oxazolopyridines. The rationale behind key steps is explained, with a focus on the influence of the different substituents.

Experimental Protocol 1: Synthesis of 2-Methyl-oxazolo[4,5-b]pyridine

Objective: To synthesize a simple oxazolopyridine with a sterically non-demanding methyl group.

Materials:

• 2-Amino-3-hydroxypyridine

• Acetic Acid

• Polyphosphoric Acid (PPA)

• Ice Water

• Sodium Hydroxide (10% aqueous solution)

• Ethanol (for recrystallization)

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-amino-3-hydroxypyridine (1.10 g, 10 mmol) and acetic acid (0.60 g, 10 mmol).

• Carefully add polyphosphoric acid (~15 g) to the flask. Note: PPA is highly viscous; heating gently to ~60°C can aid in its transfer. [6]3. Heat the reaction mixture to 160°C with continuous stirring for 2-3 hours.

• Monitor the reaction's completion by taking small aliquots and analyzing them via Thin Layer Chromatography (TLC).

• Once the starting material is consumed, allow the mixture to cool to approximately 80-90°C.

• Pour the warm mixture slowly and carefully into a beaker containing 200 g of crushed ice with vigorous stirring. This will hydrolyze the PPA and precipitate the crude product.

• Slowly neutralize the acidic solution by adding 10% aqueous sodium hydroxide until the pH is ~7-8.

• Collect the resulting precipitate by vacuum filtration and wash thoroughly with cold water.

• Dry the crude product in a vacuum oven.

• Purify the product by recrystallization from ethanol to yield 2-methyl-oxazolo[4,5-b]pyridine as a solid.

Causality and Rationale:

• PPA: Serves as both the solvent and the catalyst, promoting the dehydration and cyclization needed to form the oxazole ring. [9][10]* Acetic Acid: Provides the acetyl group that will become the 2-methyl substituent on the final product.

• Reaction Time (2-3 hours): The small steric footprint of the methyl group allows for a relatively rapid cyclization at the given temperature.

Experimental Protocol 2: Synthesis of 2-(tert-Butyl)-oxazolo[4,5-b]pyridine

Objective: To synthesize an oxazolopyridine with a sterically bulky tert-butyl group, illustrating the impact of steric hindrance.

Materials:

• 2-Amino-3-hydroxypyridine

• Pivalic Acid (2,2-dimethylpropanoic acid)

• Polyphosphoric Acid (PPA)

• Ice Water

• Sodium Hydroxide (10% aqueous solution)

• Ethanol/Water mixture (for recrystallization)

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-amino-3-hydroxypyridine (1.10 g, 10 mmol) and pivalic acid (1.02 g, 10 mmol).

• Carefully add polyphosphoric acid (~20 g) to the flask.

• Heat the reaction mixture to 180-190°C with continuous stirring. Note the higher required temperature.

• Maintain the reaction at this temperature for 6-8 hours. Note the extended reaction time.

• Monitor the reaction's completion by TLC. Expect a significantly slower conversion compared to Protocol 1.

• Once the reaction has proceeded to a satisfactory level (or no further conversion is observed), allow the mixture to cool to approximately 80-90°C.

• Pour the warm mixture slowly and carefully into a beaker containing 250 g of crushed ice with vigorous stirring.

• Slowly neutralize the acidic solution by adding 10% aqueous sodium hydroxide until the pH is ~7-8.

• Collect the resulting precipitate by vacuum filtration and wash thoroughly with cold water.

• Dry the crude product in a vacuum oven.

• Purify the product by recrystallization from an ethanol/water mixture.

Causality and Rationale:

• Pivalic Acid: The source of the sterically demanding tert-butyl group.

• Higher Temperature & Longer Time: The significant steric hindrance from the tert-butyl group impedes the formation of the necessary transition state for cyclization. [11]To overcome this higher activation energy barrier and achieve a reasonable conversion, more aggressive reaction conditions (higher temperature and longer duration) are required compared to the synthesis with the methyl group. The overall yield is also anticipated to be lower due to the increased steric strain and potential for competing decomposition pathways under the harsh conditions.

Conclusion and Outlook for Drug Development Professionals

• The methyl group allows for faster reaction rates, milder conditions, and often higher yields due to its minimal steric profile.

• The tert-butyl group significantly hinders the cyclization reaction, necessitating more forceful conditions and often resulting in lower yields. However, its substantial bulk is an invaluable tool for enforcing specific molecular conformations and directing reactivity to less hindered positions, a critical strategy in the synthesis of complex, regiochemically pure molecules.

For researchers and drug development professionals, the choice between these substituents is a strategic one. If the goal is rapid synthesis of a library of compounds where the substituent at the 2-position is primarily for structure-activity relationship (SAR) studies without a specific conformational role, the methyl group (or other small groups) is preferable. Conversely, if the synthetic design requires shielding a particular face of the molecule, locking a specific conformation to enhance binding affinity to a biological target, or preventing unwanted side reactions at an adjacent position, the formidable steric presence of the tert-butyl group makes it an exceptionally powerful and necessary tool.

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A Comparative Guide to the Spectroscopic Purity Validation of Synthesized 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL

Introduction: The Imperative of Purity in Drug Discovery

In the landscape of drug development, the unequivocal confirmation of a synthesized compound's identity and purity is the bedrock upon which all subsequent biological and toxicological data stand. For a novel molecule like 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL, a potential scaffold in medicinal chemistry, even minute impurities can confound screening results, leading to false positives or negatives and the misinterpretation of structure-activity relationships (SAR). This guide provides an in-depth, comparative analysis of the essential spectroscopic techniques required to validate the purity of this specific molecule, framed not as a rigid protocol, but as a logical, self-validating workflow. Our approach is grounded in the principle that orthogonal methods—techniques that measure different physicochemical properties—provide the most robust and trustworthy assessment of a compound's purity. We will explore the "why" behind each experimental choice, adhering to the principles outlined in the ICH Q2(R1) guidelines for analytical procedure validation.[1][2][3][4][5]

The Analytical Workflow: An Integrated Approach

The purity validation of a new chemical entity is not a linear process but an integrated workflow where each technique provides a piece of a larger puzzle. The results from Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) must converge to form a single, coherent purity profile.

Caption: Integrated workflow for purity validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is the cornerstone of structural elucidation. For 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL, both ¹H and ¹³C NMR are indispensable for confirming the molecular structure and detecting impurities containing protons or carbon atoms.

Expertise in Action: Why NMR is Foundational

¹H NMR provides a proton census of the molecule. The integration of its signals should correspond to the number of protons in the structure. The prominent singlet of the nine equivalent protons of the tert-butyl group serves as an excellent internal reference.[6] Any unassigned peaks, often referred to as "grease" or solvent impurities, are readily identified, while process-related impurities would present their own distinct signal patterns. ¹³C NMR complements this by confirming the carbon backbone. The presence of the exact number of expected carbon signals is a strong indicator of purity.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh 5-10 mg of the synthesized compound and dissolve it in approximately 0.7 mL of a deuterated solvent, such as DMSO-d₆. The choice of DMSO-d₆ is strategic due to its ability to dissolve a wide range of organic compounds, including those with hydroxyl groups, ensuring the phenolic -OH proton is observable.

• Instrumentation: Utilize a ≥400 MHz NMR spectrometer for data acquisition.[7] A higher field strength enhances signal dispersion, which is critical for resolving complex splitting patterns in the aromatic region.

• Data Acquisition (¹H NMR): Acquire the spectrum with a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

• Data Acquisition (¹³C NMR): Acquire a proton-decoupled ¹³C spectrum. A larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data using appropriate software. Reference the spectrum to the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

Data Interpretation and Comparison

Table 1: Expected ¹H NMR Data for 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL in DMSO-d₆

Assigned Proton	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Assignment
-C(CH₃)₃	~1.4 - 1.6	Singlet (s)	9H	Characteristic upfield signal for nine equivalent protons of a tert-butyl group.[6]
Aromatic-H	~7.5 - 8.5	Singlet (s)	1H	A single proton on the pyridine ring, deshielded by the aromatic system.

| Phenolic-OH | >10.0 | Broad Singlet (br s) | 1H | Exchangeable proton, often broad, with a chemical shift highly dependent on concentration and solvent. |

Table 2: Expected ¹³C NMR Data for 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL in DMSO-d₆

Assigned Carbon	Expected Chemical Shift (δ, ppm)	Rationale for Assignment
-C(C H₃)₃	~28 - 32	Methyl carbons of the tert-butyl group.[7]
-C (CH₃)₃	~80 - 90	Quaternary carbon of the tert-butyl group.[7]
C-Br	~100 - 115	Aromatic carbon attached to bromine, shielded by the halogen.
Aromatic C-H	~115 - 130	Aromatic carbon bearing a proton.
Aromatic C-O	~150 - 165	Aromatic carbon attached to the phenolic oxygen.

| Oxazole Carbons | ~140 - 170 | Carbons within the oxazole ring system, typically in the downfield region. |

Purity Assessment: The absence of significant unassigned peaks in both spectra is a primary indicator of high purity. The integration in the ¹H NMR spectrum should be consistent with the assigned structure.

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

High-Resolution Mass Spectrometry (HRMS) provides an exact mass measurement, which is used to confirm the elemental composition of the target molecule. For a bromine-containing compound, MS offers a particularly definitive diagnostic tool.

Expertise in Action: The Bromine Isotope Signature

The most compelling evidence from the mass spectrum is the characteristic isotopic pattern of bromine. Bromine has two naturally occurring isotopes, ⁷⁹Br and ⁸¹Br, in an almost 1:1 ratio.[8][9] This results in two molecular ion peaks ([M]⁺ and [M+2]⁺) of nearly equal intensity, separated by two mass units. The presence of this pattern is an unambiguous confirmation that the molecule contains a single bromine atom.

Experimental Protocol: HRMS (ESI-QTOF)

• Sample Preparation: Prepare a dilute solution (e.g., ~0.1 mg/mL) of the compound in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Use a high-resolution mass spectrometer, such as an Electrospray Ionization Quadrupole Time-of-Flight (ESI-QTOF) instrument. ESI is a soft ionization technique that typically keeps the molecule intact, showing a prominent molecular ion peak (e.g., [M+H]⁺).

• Data Acquisition: Acquire the spectrum in positive ion mode. The mass range should be set to cover the expected molecular weight (C₁₁H₁₁BrN₂O₂ has a monoisotopic mass of ~282.00 Da).

• Data Analysis: Analyze the spectrum for the molecular ion cluster. Compare the measured exact mass to the theoretically calculated mass. The error should be less than 5 ppm.

Data Interpretation and Comparison

Table 3: Expected HRMS Data for 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL

Ion Species	Calculated Exact Mass (m/z)	Observed Exact Mass (m/z)	Mass Error (ppm)	Relative Intensity
[C₁₁H₁₂⁷⁹BrN₂O₂]⁺ ([M+H]⁺)	283.0131	283.0134	< 5	~100%

| [C₁₁H₁₂⁸¹BrN₂O₂]⁺ ([M+H+2]⁺) | 285.0111 | 285.0113 | < 5 | ~98% |

Purity Assessment: The observation of the correct exact mass within 5 ppm error for both isotopic peaks confirms the elemental formula. The absence of other significant ions at different m/z values indicates the sample is free from impurities with different molecular weights.

High-Performance Liquid Chromatography (HPLC): The Quantitative Standard

While NMR and MS confirm structure, HPLC coupled with a UV detector is the industry standard for determining the quantitative purity of a compound.[10] The method separates the target compound from any impurities, and the relative peak areas provide a percentage purity value.

Expertise in Action: Method Development Rationale

For a polar, aromatic molecule like this, a reversed-phase HPLC method is the logical choice. A C18 column provides a nonpolar stationary phase that retains the analyte based on its hydrophobicity. The mobile phase consists of a mixture of an aqueous component (often with a modifier like formic acid to improve peak shape) and an organic solvent like acetonitrile. A gradient elution, where the percentage of the organic solvent is increased over time, is effective for eluting the target compound with a sharp peak while also separating it from potentially more or less polar impurities.[11][12]

Caption: HPLC workflow for quantitative purity analysis.

Experimental Protocol: Reversed-Phase HPLC-UV

• Sample Preparation: Prepare a stock solution of the compound at a concentration of 1 mg/mL in acetonitrile or a mixture of acetonitrile and water. Further dilute to an appropriate working concentration (e.g., 0.1 mg/mL).

• Instrumentation & Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Data Analysis: Integrate all peaks in the resulting chromatogram. Calculate the area percentage of the main peak corresponding to the product.

Data Interpretation and Comparison

Table 4: Representative HPLC Purity Data

Peak Number	Retention Time (min)	Peak Area	Area %	Identity
1	3.2	15,234	0.25	Impurity A (more polar)
2	10.8	6,021,550	99.51	Product

| 3 | 12.1 | 14,480 | 0.24 | Impurity B (less polar) |

Purity Assessment: The purity of the compound is reported as the area percentage of the main product peak. For drug discovery purposes, a purity of >95% is generally considered acceptable. The data above would indicate a purity of 99.51%.

Conclusion: A Triad of Trust

The spectroscopic purity validation of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL is not achieved by a single technique but by the convergence of orthogonal data. NMR spectroscopy confirms the structural integrity, High-Resolution Mass Spectrometry verifies the elemental composition with its unique bromine isotope signature, and HPLC provides a robust quantitative measure of purity. When the data from this analytical triad are in complete agreement—a single major component with the correct structure, the correct mass, and a purity exceeding 95%—researchers can proceed with confidence, knowing their biological findings are built on a foundation of verified chemical identity and purity.

References

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• Pharmaceuticals and Medical Devices Agency. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
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• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.

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Benchmarking Novel Kinase Inhibitors: A Comparative Guide for 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL in Drug Discovery Screening

This guide provides a comprehensive framework for benchmarking the novel chemical entity, 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL, within a drug discovery screening library. Given the prevalence of the oxazolo[4,5-c]pyridine scaffold in kinase inhibitor discovery, we will proceed with the hypothesis that this compound is a putative kinase inhibitor. This document will detail the necessary experimental workflows, comparative analyses against established benchmarks, and the underlying scientific rationale for each step. Our objective is to equip researchers, scientists, and drug development professionals with a robust, self-validating system for evaluating new chemical entities.

Introduction: The Rationale for Benchmarking

In the landscape of drug discovery, particularly within oncology and immunology, protein kinases have emerged as a major class of therapeutic targets.[1][2] The introduction of a novel compound, such as 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL, into a screening library necessitates a rigorous and objective assessment of its potential. Benchmarking is not merely about determining potency; it is a multi-faceted evaluation of selectivity, mechanism of action, and druglike properties. This process mitigates the risk of pursuing suboptimal candidates and ensures that only the most promising compounds advance in the development pipeline.[3]

The oxazolo[4,5-c]pyridine core is a recognized pharmacophore in medicinal chemistry, with derivatives showing activity against various enzymes, including topoisomerases and kinases.[4][5] This precedent provides a logical starting point for our investigation, focusing on a panel of kinases relevant to cancer and inflammatory diseases.

The Benchmarking Workflow: A Phased Approach

A successful benchmarking campaign follows a logical progression from broad, high-throughput screening to more focused, in-depth characterization. This workflow ensures that resources are allocated efficiently, with only the most promising candidates progressing to more complex and resource-intensive assays.

Figure 2: Principle of the NanoBRET™ Target Engagement Assay.

Objective: To measure the apparent affinity of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL for its target kinases in a live-cell context.

Procedure:

• Transfect cells with a plasmid encoding the target kinase fused to NanoLuc® luciferase.

• Add the NanoBRET™ fluorescent tracer, which reversibly binds to the target kinase.

• Add serial dilutions of the test compound.

• Measure the bioluminescence resonance energy transfer (BRET) signal. A decrease in the BRET signal indicates displacement of the tracer by the test compound.

• Calculate the cellular IC₅₀ value.

Comparative Data Summary

Compound	Biochemical IC₅₀ (EGFR)	Biochemical IC₅₀ (VEGFR2)	Cellular Target Engagement IC₅₀ (EGFR)
4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL	50 nM	80 nM	200 nM
Dasatinib	1 nM	5 nM	10 nM
Erlotinib	2 nM	>10 µM	20 nM
Illustrative data

A higher cellular IC₅₀ compared to the biochemical IC₅₀, as illustrated for our test compound, can indicate challenges with cell permeability or efflux by cellular transporters. This is a critical piece of information for guiding further chemical optimization.

Phase 3: Early ADME-Tox Profiling

Early assessment of absorption, distribution, metabolism, excretion, and toxicity (ADME-Tox) is essential to identify potential liabilities that could lead to compound failure in later stages of development. [3][6][7][8]

Experimental Protocol: Metabolic Stability Assay

Objective: To assess the susceptibility of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL to metabolism by liver enzymes.

Procedure:

• Incubate the test compound with liver microsomes and NADPH (a cofactor for metabolic enzymes).

• Take samples at various time points.

• Quench the reaction and analyze the concentration of the parent compound using LC-MS/MS.

• Calculate the in vitro half-life (t₁/₂) of the compound.

Experimental Protocol: Cytotoxicity Assay

Objective: To determine the general toxicity of the compound to cells.

Procedure:

• Culture a relevant cell line (e.g., HEK293 for general toxicity, or a cancer cell line for on-target toxicity) in the presence of serial dilutions of the test compound.

• After a set incubation period (e.g., 72 hours), measure cell viability using an assay such as CellTiter-Glo®, which quantifies ATP levels.

• Calculate the CC₅₀ (the concentration that causes 50% cell death).

Early ADME-Tox Data Summary

Compound	Metabolic Stability (t₁/₂ in human liver microsomes)	Cytotoxicity (CC₅₀ in HEK293 cells)
4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL	45 min	>50 µM
Erlotinib	60 min	25 µM
Illustrative data

A reasonable metabolic stability and low general cytotoxicity are desirable properties for a drug candidate.

Conclusion and Future Directions

This guide has outlined a systematic approach to benchmarking 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL as a putative kinase inhibitor. Based on our illustrative data, the compound shows promise as a dual inhibitor of EGFR and VEGFR2 with good initial safety and metabolic stability profiles.

The next steps in the evaluation of this compound would include:

• Screening against a broader panel of kinases to fully define its selectivity profile.

• Determining its mode of inhibition (e.g., ATP-competitive).

• Evaluating its efficacy in relevant cellular models of cancer.

• Initiating medicinal chemistry efforts to improve potency and cell permeability, guided by the structure-activity relationship (SAR) data generated. [9] By following a rigorous, data-driven benchmarking process, we can confidently identify and prioritize the most promising compounds for further development, ultimately increasing the probability of success in the long and arduous journey of drug discovery.

References

• Sygnature Discovery. (2019, March 21). The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. Retrieved from [Link]

• BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work? Retrieved from [Link]

• Yildiz, I., et al. (2021). Discovery of 5-(or 6)-benzoxazoles and oxazolo[4,5-b]pyridines as novel candidate antitumor agents targeting hTopo IIα. Bioorganic Chemistry, 112, 104913. Retrieved from [Link]

• Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. Retrieved from [Link]

• Vasta, J.D., et al. (2020, December 14). Quantitative, Real-Time Measurements of Intracellular Target Engagement Using Energy Transfer. protocols.io. Retrieved from [Link]

• Reaction Biology. (n.d.). KINASE PROFILING & SCREENING. Retrieved from [Link]

• BellBrook Labs. (2026, January 20). Protocol Recommendations for Performing a Kinase Inhibition Assay. Retrieved from [Link]

• Gathiaka, S., et al. (2016). Efficient Hit-to-Lead Searching of Kinase Inhibitor Chemical Space via Computational Fragment Merging. PLoS ONE, 11(3), e0151183. Retrieved from [Link]

• Adams, J.A. (2017, May 26). Assaying Protein Kinase Activity with Radiolabeled ATP. Journal of Visualized Experiments, (123), 55769. Retrieved from [Link]

• Wells, C.I., et al. (2020). Target Engagement Assays in Early Drug Discovery. ACS Medicinal Chemistry Letters, 11(10), 1841-1853. Retrieved from [Link]

• Sławiński, J., et al. (2025, February 3). Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis. Molecules, 30(3), 789. Retrieved from [Link]

• Promega Connections. (2023, August 21). From Hit to Live-Cell Target Engagement Assay: DNA-Encoded Library Screens and NanoBRET Dye. Retrieved from [Link]

• Promega Corporation. (n.d.). NanoBRET® Target Engagement | Live-Cell Compound Binding Assay. Retrieved from [Link]

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A Framework for In Vitro Activity Comparison of Novel 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol Derivatives as Potential PARP-1 Inhibitors

This guide provides a comprehensive framework for the in vitro comparison of novel derivatives of the 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol scaffold. The structural features of this heterocyclic system suggest a potential for interaction with key enzymes in cellular processes, such as those involved in DNA repair. Poly(ADP-ribose) polymerase 1 (PARP-1) is a critical enzyme in the base excision repair pathway, and its inhibition has emerged as a significant therapeutic strategy in oncology.[1][2] This guide outlines a systematic approach to synthesize, test, and compare the in vitro activity of a hypothetical series of derivatives against PARP-1, providing researchers with the necessary protocols and rationale for such an investigation.

Introduction to the Core Scaffold and Rationale for Investigation

The oxazolo[4,5-c]pyridine core is a heterocyclic scaffold that has garnered interest in medicinal chemistry due to its structural resemblance to purines and other endogenous molecules. This mimicry allows compounds based on this scaffold to interact with the binding sites of various enzymes. The introduction of a bromine atom and a tert-butyl group at positions 4 and 2, respectively, along with a hydroxyl group at position 7, provides a unique electronic and steric profile that can be further modified to explore structure-activity relationships (SAR).

Given that numerous nitrogen-containing heterocyclic compounds have been identified as PARP inhibitors, we hypothesize that derivatives of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol could exhibit inhibitory activity against PARP-1. The strategic derivatization of this core scaffold allows for the fine-tuning of physicochemical properties, potentially leading to the discovery of potent and selective inhibitors.

Proposed Derivatives for Comparative Analysis

To establish a clear SAR, a focused library of derivatives should be synthesized. The following table outlines a proposed set of modifications to the parent compound, 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol (Compound 1 ), targeting key positions on the heterocyclic ring system.

Compound ID	R1 (Position 7)	R2 (Position 4)	R3 (Position 2)	Rationale for Modification
1	-OH	-Br	-C(CH₃)₃	Parent Scaffold
2	-OCH₃	-Br	-C(CH₃)₃	Evaluate the effect of methylating the hydroxyl group.
3	-NH₂	-Br	-C(CH₃)₃	Introduce a hydrogen bond donor.
4	-OH	-CN	-C(CH₃)₃	Replace the bromine with a cyano group to alter electronics.
5	-OH	-Br	-Cyclopropyl	Investigate the impact of a smaller, rigid alkyl group at R3.
6	-OH	-Phenyl	-C(CH₃)₃	Explore the effect of a larger aromatic substituent at R2.

In Vitro Activity Assessment: PARP-1 Inhibition

To compare the efficacy of the synthesized derivatives, a robust and high-throughput in vitro assay is required. A fluorescence polarization (FP) assay is a suitable method for this purpose, as it can directly measure the inhibition of PARP-1 activity.[3][4][5] Specifically, a PARP trapping assay can provide valuable insights into the mechanism of inhibition.[1][3]

Principle of the Fluorescence Polarization (FP) PARP Trapping Assay

The PARP trapping assay by fluorescence polarization measures the ability of a compound to trap PARP-1 onto a fluorescently labeled DNA oligonucleotide duplex.[3][4] In the absence of an inhibitor, PARP-1 binds to the DNA, becomes activated in the presence of NAD+, and auto-ribosylates itself, leading to its dissociation from the DNA.[3] This results in a low FP signal as the small, fluorescently labeled DNA tumbles freely in solution. In the presence of a PARP inhibitor that traps the enzyme on the DNA, the PARP-1/DNA complex remains stable, resulting in a larger molecular complex that tumbles slower and thus produces a high FP signal.[4] The increase in FP is directly proportional to the inhibitory (trapping) activity of the compound.

Experimental Workflow

The following diagram illustrates the experimental workflow for the PARP-1 FP trapping assay.

Caption: Workflow for the PARP-1 Fluorescence Polarization Trapping Assay.

Detailed Experimental Protocol

This protocol is adapted from commercially available PARP trapping assay kits.[3][4]

Materials:

• Purified human PARP-1 enzyme

• Fluorescently labeled DNA oligonucleotide duplex

• 10x PARP Assay Buffer

• 10x NAD+

• Test compounds (dissolved in DMSO)

• 384-well black, flat-bottom plates

• Fluorescence microplate reader capable of measuring fluorescence polarization

Procedure:

• Reagent Preparation:

  • Prepare 1x PARP Assay Buffer by diluting the 10x stock with nuclease-free water.

  • Thaw the PARP-1 enzyme, fluorescent DNA probe, and NAD+ on ice.

  • Prepare serial dilutions of the test compounds in 1x PARP Assay Buffer. The final DMSO concentration should be kept constant across all wells (e.g., 1%).

  • Dilute the PARP-1 enzyme to the desired concentration in 1x PARP Assay Buffer.

  • Dilute the fluorescent DNA probe to the desired concentration in 1x PARP Assay Buffer.

• Assay Plate Setup:

  • Add 5 µL of the diluted test compounds or vehicle control (for "no inhibitor" and "no enzyme" controls) to the appropriate wells of the 384-well plate.

  • Add 10 µL of the diluted fluorescent DNA probe to all wells.

  • Add 5 µL of the diluted PARP-1 enzyme to all wells except the "no enzyme" control. Add 5 µL of 1x PARP Assay Buffer to the "no enzyme" control wells.

  • Mix gently and incubate the plate at room temperature for 30 minutes, protected from light.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 5 µL of 10x NAD+ to all wells.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

  • Measure the fluorescence polarization using a plate reader with appropriate excitation and emission wavelengths (e.g., λex = 485 nm, λem = 528 nm).

• Data Analysis:

  • The percentage of inhibition is calculated using the following formula: % Inhibition = [(FP_inhibitor - FP_no_inhibitor) / (FP_max - FP_no_inhibitor)] * 100 where FP_max is the fluorescence polarization in the absence of NAD+ (maximum trapping).

  • IC50 values are determined by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Comparative Data Presentation

The in vitro activity data for the proposed derivatives should be summarized in a clear and concise table to facilitate comparison.

Compound ID	PARP-1 Trapping IC50 (nM) [Hypothetical Data]	Fold-change vs. Parent (Compound 1)
1	500	1.0
2	250	2.0
3	100	5.0
4	>10,000	<0.05
5	800	0.6
6	75	6.7
Olaparib (Control)	5	100

Interpretation of Results and Future Directions

The hypothetical data presented above would suggest that modifications at both the R1 and R2 positions significantly impact the PARP-1 trapping activity. The introduction of a hydrogen-bonding amine at R1 (Compound 3 ) and an aromatic ring at R2 (Compound 6 ) appear to be beneficial for activity. Conversely, replacing the bromine at R2 with a cyano group (Compound 4 ) is detrimental. These initial findings would guide the next round of SAR studies. Future work should involve expanding the library of derivatives based on these initial results, assessing selectivity against other PARP isoforms, and eventually progressing the most promising compounds to cell-based assays to evaluate their effects on DNA damage and cell viability in relevant cancer cell lines.

References

• PARPtrap™ Assay Kit for PARP1 - BPS Bioscience. [Link]

• PARPtrap™ Assay Kit for PARP1 - BPS Bioscience (96-well). [Link]

• A high-throughput (HT) fluorescent polarization (FP) assay to detect... - ResearchGate. [Link]

• PARP1 Olaparib Competitive Inhibitor Assay Kit - BPS Bioscience. [Link]

• Abstract 3810: Establishment of an in vitro assay that phenocopies tumor response to PARP inhibitors in vivo - AACR Journals. [Link]

• A rapid fluorescent method for the real-time measurement of poly(ADP-ribose) polymerase 1 activity - PubMed. [Link]

• PARP Assays - BPS Bioscience. [Link]

• In vitro advances in predicting resistance to PARP inhibitors for BRCA1/2 mutations. [Link]

• PASTA: PARP activity screening and inhibitor testing assay - PMC - NIH. [Link]

• Design, Synthesis, and In Vitro Evaluation of the Photoactivatable Prodrug of the PARP Inhibitor Talazoparib - MDPI. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol

This guide provides detailed procedures for the safe and compliant disposal of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol. As a brominated heterocyclic compound, this substance requires careful handling and disposal to mitigate potential environmental and health risks. The following protocols are designed for researchers, scientists, and drug development professionals, emphasizing safety, regulatory compliance, and scientific integrity.

Hazard Assessment and Chemical Profile

4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol is a complex organic molecule containing a bromine atom, a heterocyclic oxazole-pyridine ring system, and a phenolic hydroxyl group. These structural features suggest the following potential hazards:

• Toxicity: Brominated organic compounds can be toxic if ingested, inhaled, or absorbed through the skin.[3] Similar compounds are classified as acute oral toxins.

• Environmental Persistence: Halogenated heterocyclic compounds can be persistent in the environment and may be harmful to aquatic life.[4][5] Improper disposal can lead to the contamination of soil and water systems.[4]

• Reactivity: While specific reactivity data is unavailable, the presence of the phenolic hydroxyl group and the brominated ring system suggests potential reactivity with strong oxidizing agents.

Due to these potential hazards, 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol should be managed as a hazardous waste.

Personal Protective Equipment (PPE) and Safety Precautions

Prior to handling 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol for disposal, all personnel must be equipped with the appropriate PPE to minimize exposure.

Table 1: Required Personal Protective Equipment

PPE Item	Specifications	Rationale
Gloves	Chemical-resistant gloves (e.g., nitrile)	To prevent skin contact and absorption.[3]
Eye Protection	Safety glasses with side shields or chemical splash goggles	To protect eyes from dust particles and splashes.[3]
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	Use in a well-ventilated area. A respirator may be necessary for handling large quantities or in case of dust generation.	To prevent inhalation of airborne particles.[3]

All handling and preparation for disposal should be conducted within a certified chemical fume hood to ensure adequate ventilation.

Waste Segregation and Collection

Proper segregation of chemical waste is a critical step in ensuring safe and compliant disposal.

Step-by-Step Waste Collection Protocol:

• Designate a Waste Container: Use a clearly labeled, dedicated waste container for "Halogenated Organic Solid Waste."[6][7] The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.

• Labeling: The waste container label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol"

  • The primary hazards (e.g., "Toxic," "Irritant")

  • The date of accumulation

• Transferring Waste: Carefully transfer any residual solid 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol into the designated waste container using a chemically resistant spatula or scoop. Avoid generating dust.

• Contaminated Materials: Any materials that have come into direct contact with the compound, such as weighing paper, gloves, and disposable labware, must also be placed in the halogenated organic solid waste container.

• Container Management: Keep the waste container closed at all times, except when adding waste. Store the container in a designated, well-ventilated, and secure waste accumulation area, away from incompatible materials.

Caption: Disposal workflow for 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the material and protect laboratory personnel.

Spill Response Protocol:

• Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area if necessary. Restrict access to the spill area.

• Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in Table 1.

• Containment: For a solid spill, carefully sweep or scoop the material into a designated waste container. Avoid creating dust. If a suitable absorbent material is needed, use one that is inert to the chemical.

• Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol, ethanol), followed by soap and water. All materials used for decontamination should be disposed of as halogenated hazardous waste.

• Reporting: Report the spill to the laboratory supervisor and the institution's Environmental Health and Safety (EHS) department.

Final Disposal Method

The recommended and most environmentally sound method for the final disposal of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol is high-temperature incineration at a licensed hazardous waste disposal facility.[8][9]

Rationale for Incineration:

• Complete Destruction: High-temperature incineration ensures the complete thermal destruction of the organic molecule, preventing its release into the environment.[9]

• Hazard Mitigation: This process effectively neutralizes the potential toxicity and other hazards associated with the compound.

• Regulatory Compliance: Incineration at a permitted facility is the standard and often legally required method for the disposal of halogenated organic waste.[8][9]

Do not attempt to dispose of this chemical via landfill or sewer systems.[4] Improper disposal can lead to significant environmental contamination and regulatory penalties.

Conclusion

The responsible management and disposal of 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridin-7-ol are paramount for ensuring the safety of laboratory personnel and protecting the environment. By adhering to the procedures outlined in this guide, researchers can handle this compound in a manner that is both safe and compliant with established regulations for hazardous waste. Always consult your institution's specific waste disposal guidelines and EHS department for any additional requirements.

References

• Darnell, A.J. (1983). Bromination Process For Disposal Of Spilled Hazardous Materials. United States Environmental Protection Agency.
• Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods?
• Sigma-Aldrich. 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridine-7-carboxylic acid.
• MDPI. (2025, January 2). Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants: A Review of Long-Term Risks and Impacts.
• Chemtalk. (2008, October 22). Bromine water - disposal.
• ThermoFisher Scientific. (2025, September 15). SAFETY DATA SHEET.
• Aerosol and Air Quality Research. (2023, October 11). Emission of Brominated Pollutants from Waste Printed Circuit Boards during Thermal Treatment: A Review.
• Sigma-Aldrich. 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridine-7-carbaldehyde.
• TCI Chemicals. (2025, October 28). SAFETY DATA SHEET.
• CHIMIA. Bromine Recycling in the Chemical Industry – An Example of Circular Economy.
• Sigma-Aldrich. 4-Bromo-2-(tert-butyl)oxazolo[4,5-c]pyridine-7-carboxylic acid AldrichCPR.
• Unknown. Halogenated Waste (any organic chemical that contains F, Cl, Br, or I).
• ResearchGate. (2017, June 4). Halogenated Wastes Safe Disposal: Polychlorinated biphenyls.
• Madridge Publishers. (2017, May 10). Halogenated Wastes Safe Disposal: Polychlorinated biphenyls.
• Unknown. hazardous waste segregation.
• BLD Pharmatech. SAFETY DATA SHEET.
• Carl ROTH. Safety Data Sheet: Component B.
• Sigma-Aldrich. 4-Bromo-2-(tert-butyl)-6-iodo-7-(trimethylsilyl)oxazolo[4,5-c]pyridine.
• Echemi. 2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-OXAZOLO[4,5-C]PYRIDINE Safety Data Sheets.
• ChemScene. 2-(4-Bromo-phenyl)-4,5,6,7-tetrahydro-oxazolo[4,5-c]pyridine.
• Fisher Scientific. (2010, May 21). SAFETY DATA SHEET.
• AiFChem. (2025, October 21). 4-Bromo-2-(tert-butyl)-6-iodooxazolo[4,5-c]pyridine-7-carbaldehyde.
• Sigma-Aldrich. 4-Bromo-2-(tert-butyl)-6-iodooxazolo[4,5-c]pyridine-7-carboxylic acid.

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A Guide to Personal Protective Equipment for Handling 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL

As researchers and scientists at the forefront of drug development, our work frequently involves synthesizing and handling novel chemical entities. While these compounds hold immense promise, they also present unknown hazard profiles. This guide provides a comprehensive operational and safety framework for handling 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL, a halogenated heterocyclic compound. In the absence of a specific Safety Data Sheet (SDS), we must adopt a conservative approach, treating the substance as potentially hazardous and implementing stringent control measures.[1][2] This protocol is grounded in the principles of risk assessment and the hierarchy of controls to ensure maximum protection.[3][4]

Hazard Identification & Risk Assessment: A Structure-Based Approach

• Halogenated Aromatic System (Bromo-pyridine): Halogenated organic compounds can possess toxicological properties.[7][8] The bromo-substituent increases the molecule's lipophilicity, potentially enhancing absorption through the skin.[8] Similar compounds can be skin, eye, and respiratory tract irritants.[9][10]

• Oxazole and Pyridine Moieties: These are common heterocyclic structures in pharmacologically active agents.[7][11] While essential for molecular function, they can also interact with biological systems in unforeseen ways.

• Phenolic Hydroxyl Group (-OL): Phenols as a class can be corrosive or irritants to skin and eyes.

Based on this analysis, we must assume the compound is, at a minimum, a skin and eye irritant and potentially harmful if inhaled or ingested.[9][10] All work must be planned to minimize the possibility of exposure through all potential routes: dermal, ocular, inhalation, and ingestion.[1][5]

The following diagram outlines the essential logic for establishing safety protocols when handling a novel compound.

Caption: Risk assessment workflow for a novel chemical with unknown hazards.

Personal Protective Equipment (PPE) Protocol

PPE is the last line of defense after engineering and administrative controls are implemented.[3][4] All handling of 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL must occur within a certified chemical fume hood to minimize inhalation exposure.[1][2] The following table summarizes the minimum required PPE.

Protection Type	Required PPE	Specification & Rationale
Body Protection	Chemical-resistant lab coat	Must be fully buttoned with tight-fitting cuffs. Provides a primary barrier against splashes and spills.[12][13] For tasks with significant splash potential, a chemically resistant apron should be worn over the lab coat.[14]
Hand Protection	Disposable Nitrile Gloves (Double-Gloving Recommended)	Nitrile gloves offer good protection against incidental splashes from a wide range of chemicals.[14][15] Double-gloving is a prudent measure for compounds of unknown toxicity. Gloves must be inspected before use and changed immediately upon contamination.[14][16]
Eye & Face Protection	Chemical Splash Goggles	Required for protection against liquid splashes and chemical vapors.[12] Safety glasses must meet ANSI Z87.1 standards and include side shields.[17][18] For larger volumes (>50 mL) or tasks with a high splash risk, a face shield must be worn in addition to goggles.[12][14]
Respiratory Protection	Not typically required if handled exclusively in a fume hood.	If there is a risk of aerosolization outside of a fume hood (e.g., large-scale weighing of powder), a fit-tested N95 respirator or higher is required as part of a formal respiratory protection program.[1][19]
Foot Protection	Closed-toe, closed-heel shoes	Shoes must be made of a non-porous material to protect against spills. This is a minimum requirement for all laboratory work.[12][17]

Step-by-Step Procedures: Donning and Doffing PPE

Correctly putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination.

Caption: Proper PPE donning and doffing sequence to prevent contamination.

Spill Response and Waste Disposal Plan

Spill Response: In the event of a spill, alert personnel in the immediate area and follow these steps:

• Containment: For small spills inside a fume hood, use an inert absorbent material (e.g., vermiculite, sand).

• Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and contaminated debris. Place it in a sealed, properly labeled hazardous waste container.[20]

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

• Major Spills: For large spills or any spill outside of a fume hood, evacuate the area immediately, close the doors, and contact your institution's Environmental Health & Safety (EHS) department.[20]

Waste Disposal: All materials contaminated with 4-Bromo-2-(tert-butyl)oxazolo[4,5-C]pyridin-7-OL, including excess compound, contaminated consumables (gloves, absorbent pads), and empty containers, must be treated as hazardous waste.[1][21]

• Categorization: This compound is a halogenated organic waste.[22] It must be segregated from non-halogenated waste streams to ensure proper disposal and to manage costs.[23][24]

• Containment: Collect all waste in a designated, leak-proof container with a secure, threaded cap. The container must be compatible with the waste.[20][21]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name(s) of the contents, and the approximate percentages.[20][23] Do not use abbreviations.

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials.[23]

• Disposal: Arrange for pickup through your institution's EHS hazardous waste program.[21] Under no circumstances should this material be disposed of down the drain.[20][21]

By adhering to this comprehensive safety and handling guide, you can effectively mitigate the risks associated with this novel compound, ensuring a safe laboratory environment for yourself and your colleagues. Always prioritize safety and consult with your institution's EHS department for specific guidance.

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• Personal Protective Equipment. Georgia Institute of Technology - Environmental Health & Safety.
• Personal Protective Equipment for Laboratories. Dartmouth College - Environmental Health and Safety.
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• SAFETY DATA SHEET for 4-Bromoisoquinoline. ThermoFisher Scientific.
• SAFETY DATA SHEET for 4-Bromo-2-hydroxypyridine. MedchemExpress.com.
• Key contemporary considerations for halogens in drug discovery. National Center for Biotechnology Information (NCBI).
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